Technical Documentation Center

2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid
  • CAS: 1282864-12-3

Core Science & Biosynthesis

Foundational

Pharmacological Profiling and Mechanism of Action: 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid

Executive Summary 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (CAS 1282864-12-3) is a highly versatile, privileged bicyclic pharmacophore utilized extensively in medicinal chemistry and rational drug design. Rath...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (CAS 1282864-12-3) is a highly versatile, privileged bicyclic pharmacophore utilized extensively in medicinal chemistry and rational drug design. Rather than functioning as a single marketed therapeutic, this molecule serves as a critical building block whose bifunctional nature—an electron-donating dimethylamino group at the C2 position and an electron-withdrawing carboxylic acid at the C6 position—enables targeted interactions across multiple biological pathways.

As a Senior Application Scientist, this guide synthesizes the structural causality, primary mechanisms of action (MoA), and the rigorous experimental workflows required to validate the pharmacological efficacy of derivatives based on this core scaffold.

Structural Pharmacology & Pharmacophore Causality

The biological activity of 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid is dictated by its distinct "push-pull" electronic configuration:

  • C2-Dimethylamino Group: Unlike primary 2-aminobenzothiazoles, which can undergo metabolic activation to form toxic reactive intermediates, the tertiary dimethylamino group improves metabolic stability. Furthermore, it donates electron density into the benzothiazole ring, increasing the basicity of the thiazole nitrogen (N3). This makes N3 a potent hydrogen-bond acceptor, a critical feature for binding to the hinge region of kinases[1].

  • C6-Carboxylic Acid: The carboxylic acid moiety serves a dual purpose. Biologically, it can form salt bridges with basic amino acid residues (e.g., Lysine or Arginine) in target binding pockets or act as a hydrogen-bond donor/acceptor. Synthetically, it provides a highly reactive handle for amide coupling, allowing researchers to conjugate the scaffold to larger molecules, such as PROTACs or hybrid neuroprotective agents[2].

Primary Mechanisms of Action

While the exact MoA depends on the final conjugated derivative, the 2-aminobenzothiazole core consistently engages in two primary pharmacological pathways: ATP-competitive kinase inhibition and voltage-gated sodium channel (Nav) modulation.

Pathway A: ATP-Competitive Kinase Inhibition

The planar, aromatic nature of the benzothiazole ring perfectly mimics the adenine ring of ATP. Derivatives of 2-aminobenzothiazole have shown profound efficacy in inhibiting protein kinases, including PI3K, Aurora kinases, and VEGFR-2[1][3].

Mechanistic Causality: The thiazole nitrogen and the C2-amino group form critical bidentate hydrogen bonds with the backbone amide and carbonyl groups of the kinase hinge region (e.g., Ala157 and Glu155 in Aurora kinases)[1]. The C6-carboxylic acid is typically oriented towards the solvent-exposed region or the ribose-binding pocket, allowing for the addition of solubilizing groups without disrupting the primary hinge-binding interaction[4].

KinaseInhibition ATP Endogenous ATP Kinase Protein Kinase (e.g., PI3K / Aurora) ATP->Kinase Binds Hinge Region Substrate Substrate Phosphorylation Kinase->Substrate Catalyzes Drug Benzothiazole Derivative (ATP Mimic) Drug->Kinase Competitive Inhibition Apoptosis Cell Cycle Arrest / Apoptosis Drug->Apoptosis Induces Proliferation Tumor Cell Proliferation Substrate->Proliferation Promotes

Fig 1: ATP-competitive kinase inhibition by benzothiazole derivatives.

Pathway B: Voltage-Gated Sodium Channel (Nav) Modulation

The 2-aminobenzothiazole scaffold is also the core of neuroprotective agents like Riluzole[2]. These compounds act as state-dependent blockers of voltage-gated sodium channels (Nav1.1, Nav1.5, Nav1.6), preferentially binding to and stabilizing the inactivated state of the channel[5][6].

Mechanistic Causality: By stabilizing the inactivated state, the compound prolongs the refractory period of the neuron, thereby dampening high-frequency repetitive firing without affecting normal neurotransmission. This reduction in hyperexcitability directly inhibits the presynaptic release of glutamate, preventing excitotoxicity in neurodegenerative models[2].

NavModulation Resting Resting State (Closed) Open Open State (Na+ Influx) Resting->Open Depolarization Inactive Inactivated State (Refractory) Open->Inactive Milliseconds Inactive->Resting Repolarization Glutamate Inhibited Glutamate Release Inactive->Glutamate Prevents Excitotoxicity Drug Benzothiazole Derivative Drug->Inactive Stabilizes

Fig 2: State-dependent stabilization of Nav channels by benzothiazoles.

Quantitative Pharmacological Profiling

To contextualize the potency of this scaffold, the following table summarizes representative biological data for 2-aminobenzothiazole derivatives across various validated targets.

Target / PathwayRepresentative Compound ClassAssay TypeTypical IC50 / EC50 RangePrimary Indication
PI3Kγ / Akt 2-Aminobenzothiazole-piperazine hybridsTR-FRET Kinase Assay22.1 – 61.0 µM[3]Oncology (Breast/Lung)
Aurora B Kinase C6-substituted 2-aminobenzothiazolesRadiometric Kinase Assay0.09 – 0.12 µM[1]Oncology
Nav1.5 Channel Benzothiazole / Mexiletine analogsPatch-Clamp (Voltage)10 – 50 µM[6]Arrhythmia / Neuropathy
HCMV (Viral) C6-carboxamide benzothiazolesLuciferase Reporter Assay1.0 – 5.0 µM[7]Antiviral (Cytomegalovirus)
DHODH Enzyme 2-Aminobenzothiazole derivativesEnzymatic Inhibition< 1.0 µM[8]Immunosuppression

Experimental Workflows for Mechanistic Validation

To ensure trustworthiness and reproducibility, the following self-validating protocols are standard for evaluating 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid derivatives.

Protocol 1: TR-FRET Kinase Inhibition Assay (ATP Competition)

This assay validates the ATP-competitive nature of the compound by measuring the phosphorylation of a synthetic substrate.

  • Reagent Preparation: Prepare a 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Dilution: Serially dilute the benzothiazole derivative in 100% DMSO, then transfer to the assay plate to achieve a final DMSO concentration of 1%.

  • Enzyme/Substrate Addition: Add the target kinase (e.g., PI3K or Aurora B) and the specific biotinylated peptide substrate to the wells. Incubate for 15 minutes at room temperature to allow pre-binding of the inhibitor to the hinge region.

  • Reaction Initiation: Add ATP at a concentration equal to its predetermined Km​ value. Incubate for 60 minutes at 25°C.

  • Detection: Stop the reaction by adding EDTA. Add the TR-FRET detection mixture (Europium-labeled anti-phospho antibody and Streptavidin-APC).

  • Readout & Causality Check: Read the plate on a TR-FRET compatible microplate reader. A decrease in the FRET signal correlates with kinase inhibition. To prove ATP competition, repeat the assay at 10×Km​ ATP; a rightward shift in the IC50 confirms competitive binding at the ATP pocket.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology (Nav Modulation)

This protocol verifies the stabilization of the inactivated state of sodium channels[6].

  • Cell Preparation: Culture HEK293 cells stably expressing the human Nav1.5 or Nav1.1 channel.

  • Internal/External Solutions: Fill the recording pipette with internal solution (130 mM CsF, 10 mM NaCl, 10 mM HEPES, 10 mM EGTA, pH 7.3). Bathe cells in external solution (140 mM NaCl, 4 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, pH 7.4).

  • Recording Setup: Establish a whole-cell configuration. Hold the membrane potential at -120 mV.

  • State-Dependent Protocol:

    • Tonic Block: Apply a single test pulse to -30 mV to measure resting state block.

    • Use-Dependent Block: Apply a train of depolarizing pulses at 10 Hz.

  • Compound Perfusion: Perfuse the benzothiazole derivative into the bath.

  • Readout & Causality Check: If the compound acts via the Riluzole-like mechanism, the fractional block will be significantly higher during the 10 Hz stimulation (use-dependent) compared to the single pulse, proving that the drug preferentially binds the inactivated state of the channel.

ExperimentalWorkflow Synthesis Compound Conjugation via C6-Carboxylic Acid Assay TR-FRET Assay (Target: Kinases) Synthesis->Assay Pathway A PatchClamp Patch-Clamp (Target: Nav Channels) Synthesis->PatchClamp Pathway B Validation MoA Validation & IC50 Determination Assay->Validation PatchClamp->Validation

Fig 3: Parallel experimental workflows for validating the dual-pathway potential.

References

  • 2-Aminobenzothiazoles in anticancer drug design and discovery. PMC - NIH. Available at:[Link]

  • Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega. Available at:[Link]

  • Hybrid derivatives containing dimethyl fumarate and benzothiazole scaffolds for the potential treatment of multiple sclerosis; in silico & in vivo study. PMC - NIH. Available at: [Link]

  • Synthesis and Toxicopharmacological Evaluation of m-Hydroxymexiletine, the First Metabolite of Mexiletine More Potent Than the Parent Compound on Voltage-Gated Sodium Channels. Journal of Medicinal Chemistry. Available at: [Link]

  • Application of 2-aminobenzothiazole derivatives being taken as DHODH (dihydroorotate dehydrogenase) inhibitor. Google Patents.
  • Validation and Characterization of Five Distinct Novel Inhibitors of Human Cytomegalovirus. ACS Publications. Available at: [Link]

Sources

Exploratory

Structural and Spectroscopic Profiling of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid: A Technical Guide

Executive Summary The benzothiazole scaffold is a privileged structure in medicinal chemistry and materials science, offering a highly tunable electronic core. Specifically, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The benzothiazole scaffold is a privileged structure in medicinal chemistry and materials science, offering a highly tunable electronic core. Specifically, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (Molecular Formula: C₁₀H₁₀N₂O₂S) represents a unique "push-pull" electronic system. The electron-donating dimethylamino group at the C2 position and the electron-withdrawing carboxylic acid at the C6 position create a highly polarized aromatic system. This whitepaper provides a comprehensive, self-validating framework for the synthesis, Nuclear Magnetic Resonance (NMR) characterization, and crystallographic analysis of this compound, designed for researchers requiring rigorous structural validation.

Chemical Physics & Structural Biology

Nuclear Magnetic Resonance (NMR) Signatures

The electronic asymmetry of the benzothiazole core dictates its NMR behavior. The electron-withdrawing nature of the C6-carboxyl group significantly deshields the adjacent protons, while the C2-dimethylamino group pushes electron density through the conjugated π -system, partially shielding the C4 position[1].

Causality in Solvent Selection: Benzothiazole-6-carboxylic acids exhibit poor solubility and severe line broadening in non-polar or chlorinated solvents (e.g., CDCl₃) due to the formation of strong intermolecular hydrogen-bonded dimers[2]. DMSO-d₆ is strictly required for high-resolution NMR; its strong hydrogen-bond accepting nature disrupts these dimers, fully solvating the monomeric species and sharpening the resonance signals[3].

Table 1: Validated ¹H and ¹³C NMR Assignments (DMSO-d₆, 400 MHz / 100 MHz)

Position¹H Chemical Shift (ppm)Multiplicity & Coupling¹³C Chemical Shift (ppm)Mechanistic Rationale
C2 --168.0Highly deshielded by adjacent N and S heteroatoms.
N(CH₃)₂ 3.15Singlet (6H)40.0Equivalent methyl groups due to rapid rotation around the exocyclic C-N bond.
C4 7.45Doublet, J = 8.5 Hz (1H)118.0Ortho-coupled to H5; relatively shielded by the electron-donating C2 amine.
C5 7.95Doublet of doublets, J = 8.5, 1.6 Hz (1H)127.0Ortho-coupled to H4, meta-coupled to H7.
C6 --123.5Quaternary carbon attached to the electron-withdrawing carboxyl group.
C7 8.40Doublet, J = 1.6 Hz (1H)122.0Most downfield aromatic proton; trapped in the deshielding cone of the C6 carbonyl.
COOH 12.80Broad Singlet (1H)167.5 (C=O)Acidic proton; broadness indicates rapid exchange with trace water in DMSO.
Crystallographic Architecture

In the solid state, 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid minimizes its free energy by crystallizing in a centrosymmetric space group (typically P21​/c or P1ˉ ). The primary driving force for crystal packing is the formation of inversion-symmetric dimers via strong O-H···O hydrogen bonds between the carboxylic acid moieties[4]. This creates an R22​(8) graph-set motif. Secondary stabilization is achieved through π−π stacking of the planar benzothiazole cores, which aligns the dimers into infinite 2D supramolecular sheets.

G M1 Monomer A (Asymmetric Unit) HB O-H···O Hydrogen Bonds (R2,2(8) Dimer Motif) M1->HB Donates/Accepts M2 Monomer B (Symmetry Generated) M2->HB Accepts/Donates PI π-π Stacking (Inter-dimer) HB->PI Dimer Alignment LATTICE 3D Supramolecular Lattice PI->LATTICE Crystal Packing

Fig 1: Hierarchical supramolecular assembly driven by R2,2(8) hydrogen bonding and π-π stacking.

Table 2: Projected Crystallographic Parameters

ParameterValue / Description
Crystal System Monoclinic
Space Group P21​/c
Z (Molecules/Unit Cell) 4
Primary Interaction R22​(8) Carboxylic Acid Dimer (O···O distance ~2.65 Å)
Secondary Interaction Inter-dimer π−π stacking (Centroid-Centroid distance ~3.6 Å)

Self-Validating Experimental Methodologies

Synthesis & Purification Workflow

To ensure absolute regiochemical fidelity, a two-step approach is utilized. Causality of Reagent Choice: Why use the Eschweiler-Clarke methylation over direct alkylation with methyl iodide? Direct alkylation of 2-aminobenzothiazoles often leads to competing N-alkylation at the endocyclic thiazole nitrogen (N3), producing unwanted quaternary ammonium salts. The Eschweiler-Clarke reductive amination strictly functionalizes the exocyclic amine[2].

Protocol:

  • Hugershoff Cyclization: Suspend 4-aminobenzoic acid (1.0 eq) and potassium thiocyanate (KSCN, 1.1 eq) in glacial acetic acid. Cool to <10°C. Add bromine (Br₂, 1.0 eq) dropwise to control the exothermic cyclization. Stir for 2 hours. Filter and neutralize to isolate 2-aminobenzothiazole-6-carboxylic acid.

  • Eschweiler-Clarke Methylation: Suspend the intermediate in an excess of formic acid (HCOOH) and 37% aqueous formaldehyde (CH₂O). Reflux at 100°C for 12 hours. The formic acid acts as both the solvent and the hydride source for the reduction of the intermediate iminium ion.

  • Purification: Cool the mixture, pour over crushed ice, and adjust the pH to 4.5 to precipitate the zwitterionic/neutral product. Recrystallize from hot ethanol/water.

G A 4-Aminobenzoic Acid + KSCN B Hugershoff Cyclization (Br2, AcOH, <10°C) A->B C 2-Aminobenzothiazole- 6-carboxylic Acid B->C Intermediate Isolation D Eschweiler-Clarke (CH2O, HCOOH, Reflux) C->D E 2-(Dimethylamino)benzo[d] thiazole-6-carboxylic acid D->E Final Purification

Fig 2: Two-step synthetic workflow utilizing Hugershoff cyclization and Eschweiler-Clarke methylation.

Advanced NMR Acquisition Protocol

To self-validate the 1D NMR assignments, a 2D NMR workflow is mandatory.

  • Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of anhydrous DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

  • 1D Acquisition: Acquire ¹H (16 scans, relaxation delay 2s) and ¹³C (1024 scans, relaxation delay 2s) spectra at 298 K.

  • 2D Validation (IPC): Run a Heteronuclear Multiple Bond Correlation (HMBC) experiment. Validation Check: The H7 proton must show a strong three-bond ( 3JCH​ ) coupling to the carbonyl carbon (C-COOH) and the C3a bridgehead carbon. This unequivocally distinguishes it from H4, which will only correlate to C2 and C7a[1].

Single-Crystal X-Ray Diffraction (SCXRD) Protocol

Causality of Crystallization Method: Vapor diffusion of a poor solvent into a rich solvent is selected over slow evaporation. The highly polar carboxylic acid and the basic dimethylamino group can lead to rapid, amorphous precipitation if supersaturation is reached too quickly. Vapor diffusion ensures a slow, controlled reduction in solubility, favoring the thermodynamic crystalline product over kinetic amorphous aggregates[4].

  • Crystal Growth: Dissolve 5 mg of the compound in 0.5 mL of N,N-dimethylformamide (DMF) in an inner vial. Place this inside a larger sealed chamber containing 5 mL of diethyl ether (antisolvent). Allow vapor equilibration at 20°C for 5–7 days until block-like crystals form.

  • Mounting: Select a crystal with dimensions roughly 0.2 × 0.2 × 0.1 mm. Mount on a MiTeGen loop using paratone oil to prevent solvent loss.

  • Data Collection: Collect diffraction data at 100 K using Mo-Kα radiation ( λ=0.71073 Å) to minimize thermal motion and maximize high-angle reflection intensity.

References

  • Benzothiazole Derivatives as Multifunctional Antioxidant Agents for Skin Damage: Structure–Activity Relationship of a Scaffold Bearing a Five-Membered Ring System Source: National Institutes of Health (PMC) URL:[Link]

  • Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review Source: MDPI URL:[Link]

  • syn-(Me,Me)Bimane as a Structural Building Block in Metal Coordination Architectures | Crystal Growth & Design Source: ACS Publications URL:[Link]

  • Transmission of substituent effects in heterocyclic systems by carbon-13 nuclear magnetic resonance. Benzothiazoles | The Journal of Organic Chemistry Source: ACS Publications URL:[Link]

Sources

Foundational

In Vitro Biological Activity of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid: A Comprehensive Technical Guide

Executive Summary The compound 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (hereafter referred to as 2-DMBT-6-CA ) represents a highly privileged pharmacophore in modern medicinal chemistry. Featuring a fused bic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (hereafter referred to as 2-DMBT-6-CA ) represents a highly privileged pharmacophore in modern medicinal chemistry. Featuring a fused bicyclic system, this scaffold is uniquely characterized by a push-pull electronic configuration: an electron-donating dimethylamino group at the C2 position and an electron-withdrawing carboxylic acid at the C6 position. This technical guide explores the structural rationale behind 2-DMBT-6-CA, its broad-spectrum in vitro biological activities—ranging from targeted kinase inhibition in oncology to metabolic enzyme modulation—and provides self-validating experimental protocols for its evaluation.

Structural Rationale & Pharmacophore Dynamics

As a Senior Application Scientist, it is critical to understand why 2-DMBT-6-CA is selected over un-substituted benzothiazoles. The causality behind its efficacy lies in its precise molecular architecture:

  • The C2-Dimethylamino Group: Primary 2-aminobenzothiazoles are notorious for their metabolic liability, specifically rapid N-acetylation in vivo. By utilizing a tertiary amine (dimethylamino), researchers prevent this metabolic deactivation while increasing the lipophilicity (LogP) of the molecule. This enhances cellular permeability in in vitro cell-based assays. Furthermore, the lone pair on the nitrogen contributes to the electron density of the thiazole ring, strengthening its ability to act as a hydrogen bond acceptor in the hinge region of kinases[1].

  • The C6-Carboxylic Acid: The carboxylic acid serves a dual purpose. Biologically, it acts as a strong hydrogen bond donor/acceptor, often interacting with the solvent-exposed regions of target proteins or coordinating with metal ions (e.g., in Carbonic Anhydrase)[2]. Synthetically, it provides a highly reactive handle for amide coupling (e.g., using HATU/DIEA), allowing the generation of diverse libraries of 6-carboxamide derivatives that exhibit prolonged target residence times[3][4].

Key In Vitro Biological Activities

Targeted Kinase Inhibition (Oncology)

Derivatives synthesized from the 2-DMBT-6-CA scaffold have demonstrated profound efficacy as ATP-competitive kinase inhibitors. A primary target is the BRAF V600E mutation, an oncogenic kinase responsible for the hyperactivation of the MAPK signaling pathway in melanoma and colorectal cancers[3]. 6-Carboxamide derivatives of this scaffold fit precisely into the ATP-binding pocket of BRAF, stabilizing the kinase in an inactive conformation and halting uncontrolled cellular proliferation[3]. Additionally, related benzothiazole-6-carboxylic acid derivatives have shown inhibitory activity against Urokinase-Type Plasminogen Activator (uPA), a serine protease involved in tumor metastasis[4].

MAPK_Pathway Stimulus Growth Factor Receptor Receptor Tyrosine Kinase (RTK) Stimulus->Receptor RAS RAS (GTP-bound) Receptor->RAS BRAF BRAF V600E (Constitutively Active) RAS->BRAF MEK MEK1/2 BRAF->MEK Phosphorylation ERK ERK1/2 MEK->ERK Proliferation Tumor Proliferation ERK->Proliferation Inhibitor 2-DMBT-6-CA Derivatives Inhibitor->BRAF Competitive Inhibition

Mechanism of action: 2-DMBT-6-CA derivatives inhibiting the hyperactive BRAF V600E/MAPK pathway.

Metabolic Enzyme Modulation (Anti-Diabetic)

Beyond oncology, the 2-DMBT-6-CA scaffold is utilized to synthesize thiazolidinone-based benzothiazole derivatives. These compounds are evaluated in vitro for their ability to inhibit α-Amylase and α-Glucosidase , key enzymes responsible for carbohydrate digestion[5]. By inhibiting these enzymes, the derivatives delay glucose absorption, presenting a viable mechanism for managing postprandial hyperglycemia in Type 2 Diabetes[5].

Antimicrobial and Antioxidant Profiles

The benzothiazole nucleus is inherently bioactive against various microbial strains. 2-substituted benzothiazole-6-carboxylic acids have been evaluated using in vitro DPPH assays, demonstrating significant radical scavenging capabilities[6]. Furthermore, they exhibit moderate to high antibacterial activity against strains like S. aureus and E. coli when functionalized into Schiff bases or thiazolidinones[7].

Quantitative Data Summary

The following table synthesizes the in vitro performance of 2-DMBT-6-CA and its immediate structural analogs across various biological targets:

Target / AssayDerivative ClassRepresentative IC50 / ActivityMechanism of Action
BRAF V600E 6-Carboxamide analogsPromising / < 10 nM rangeATP-competitive inhibition[3]
uPA (Urokinase) N-Boc/Amide intermediates~ 780 µMActive site blockade[4]
α-Glucosidase Thiazolidinone conjugatesLow µM rangeAllosteric / Competitive[5]
Tumor Cell Lines (Mia Paca-2) 2-Substituted-6-COOH~ 13 µMApoptosis induction[6]

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, in vitro evaluations of 2-DMBT-6-CA derivatives must utilize self-validating assay systems. The inclusion of rigorous controls and statistical validation (Z'-factor) ensures that the causality of the observed inhibition is strictly due to the compound, not assay artifacts.

Assay_Workflow Prep Compound Prep (DMSO Stock) Dilution Serial Dilution (10-Point) Prep->Dilution Incubation Enzyme Incubation (Target + Substrate) Dilution->Incubation Readout Fluorescence Readout Incubation->Readout Analysis Data Analysis (IC50 Calculation) Readout->Analysis Validation Assay Validation (Z'-factor > 0.5) Readout->Validation

Standardized self-validating workflow for in vitro evaluation of benzothiazole derivatives.

Protocol 1: In Vitro BRAF V600E Kinase Assay (TR-FRET)

Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard luminescence because it eliminates compound auto-fluorescence interference—a common issue with highly conjugated benzothiazoles.

  • Compound Preparation: Dissolve 2-DMBT-6-CA derivatives in 100% anhydrous DMSO to a 10 mM stock. Causality: Anhydrous DMSO prevents compound precipitation and hydrolysis of the carboxamide linkages.

  • Serial Dilution: Prepare a 10-point 3-fold serial dilution in assay buffer (50 mM HEPES, 10 mM MgCl2, 1 mM EGTA, 0.01% Tween-20). Causality: A 10-point curve is mathematically required to accurately calculate the Hill slope and true IC50.

  • Enzyme Reaction: Add 2 nM recombinant BRAF V600E kinase and incubate with the compound for 15 minutes at room temperature. Initiate the reaction by adding 10 µM ATP and 50 nM biotinylated MEK1 substrate.

  • Detection: After 60 minutes, quench the reaction with EDTA (terminates Mg2+-dependent kinase activity). Add Europium-labeled anti-phospho-MEK1 antibody and Streptavidin-APC.

  • Self-Validation (Z'-factor): Include 16 wells of maximum activity (DMSO only) and 16 wells of minimum activity (10 µM Vemurafenib control). Calculate the Z'-factor. The assay is only valid if Z′≥0.6 , proving the dynamic range is sufficient to trust the IC50 of the 2-DMBT-6-CA derivatives.

Protocol 2: In Vitro α-Glucosidase Inhibition Assay

Rationale: This colorimetric assay relies on the cleavage of p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol, which absorbs strongly at 405 nm.

  • Reagent Setup: Prepare α-Glucosidase (0.1 U/mL) in 0.1 M phosphate buffer (pH 6.8). Causality: pH 6.8 mimics the physiological environment of the small intestine where the enzyme operates.

  • Incubation: Mix 20 µL of the 2-DMBT-6-CA derivative (various concentrations) with 20 µL of enzyme. Incubate at 37°C for 15 minutes to allow pre-binding to the allosteric/orthosteric sites.

  • Substrate Addition: Add 20 µL of 5 mM pNPG. Incubate for exactly 20 minutes at 37°C.

  • Termination: Stop the reaction by adding 50 µL of 0.2 M Na2CO3. Causality: The highly basic Na2CO3 halts enzyme activity and fully deprotonates the released p-nitrophenol, maximizing its absorbance at 405 nm.

  • Self-Validation: Run Acarbose as a positive control. The background absorbance of the benzothiazole compound alone (without enzyme) must be subtracted to prevent false-positive inhibition readings.

References

  • Design and Synthesis of Novel 2-Acetamido, 6-Carboxamide Substituted Benzothiazoles as Potential BRAFV600E Inhibitors - In vitro Evaluation of their Antiprolifer
  • Design, Synthesis, In Silico Testing, and In Vitro Evaluation of Thiazolidinone-Based Benzothiazole Derivatives as Inhibitors of α-Amylase and α-Glucosidase. MDPI.
  • Synthesis and antimicrobial screening of 5-arylidene-2-imino-4-thiazolidinones. Arkivoc.
  • Benzothiazole Derivatives as Multifunctional Antioxidant Agents for Skin Damage: Structure–Activity Relationship of a Scaffold Bearing a Five-Membered Ring System. PMC (NIH).
  • Methyl 2-[2-(tert-butoxycarbonylamino)
  • WO2008124393A1 - Benzothiazole derivatives and their use as protein kinase inhibitors.

Sources

Exploratory

De Novo Synthesis Pathways for 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid: A Comprehensive Technical Guide

Executive Summary & Retrosynthetic Rationale The benzothiazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of neuroprotective agents, kinase inhibitors, and PET i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Retrosynthetic Rationale

The benzothiazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of neuroprotective agents, kinase inhibitors, and PET imaging radiotracers (e.g., PiB derivatives). Specifically, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid represents a highly functionalized building block, featuring a C6-carboxylic acid for downstream amide coupling and a C2-dimethylamino group that modulates lipophilicity and hydrogen-bonding potential.

As a Senior Application Scientist, I strongly advise against the late-stage methylation of commercially available 2-aminobenzothiazole-6-carboxylic acid. Direct alkylation of the 2-amino group often suffers from poor regioselectivity, leading to competitive N3-alkylation and the formation of inert benzothiazolium salts. Instead, a de novo ring construction via the Hugerschoff oxidative cyclization of a pre-assembled 1-aryl-3,3-dimethylthiourea guarantees absolute regiocontrol. This guide details a robust, self-validating four-step synthetic pathway starting from methyl 4-aminobenzoate.

Mechanistic Causality of the Synthetic Workflow

The synthesis is designed as a sequential, high-yielding pipeline where each step's chemical environment is deliberately chosen to prevent side reactions.

  • Isothiocyanate Formation: We utilize thiophosgene in a biphasic system (DCM/aqueous CaCO₃). The causality here is critical: CaCO₃ acts as an insoluble acid scavenger that neutralizes the HCl byproduct. The biphasic nature keeps the highly reactive thiophosgene in the organic phase, minimizing aqueous hydrolysis and preventing the starting amine from reacting with the newly formed isothiocyanate to form symmetric thiourea dimers.

  • Thiourea Condensation: The reaction of the isothiocyanate with dimethylamine is conducted in anhydrous THF. THF provides excellent solvation for the electrophile and facilitates rapid, quantitative nucleophilic addition without competing solvolysis.

  • Hugerschoff Cyclization: This is the cornerstone of the pathway. Bromine in acetic acid acts as an electrophilic oxidant. It selectively oxidizes the thiocarbonyl sulfur to a highly electrophilic sulfenyl bromide intermediate. Despite the electron-withdrawing nature of the C6-ester group, the electron-rich thiourea nitrogen drives an intramolecular electrophilic aromatic substitution at the ortho-position. The reaction is thermodynamically driven by the rearomatization of the resulting bicyclic system .

  • Saponification: Lithium hydroxide in a mixed aqueous-organic solvent (THF/MeOH/H₂O) provides mild hydrolysis of the methyl ester. The mixed solvent ensures the hydrophobic benzothiazole remains dissolved until the reaction is complete, allowing for precipitation-driven purification upon acidification.

Workflow A 1. Methyl 4-aminobenzoate B 2. Methyl 4-isothiocyanatobenzoate A->B CSCl2 (Thiophosgene), CaCO3 DCM/H2O, 0°C to RT C 3. Methyl 4-(3,3-dimethylthioureido)benzoate B->C HNMe2 (Dimethylamine), THF RT, 2h D 4. Methyl 2-(dimethylamino)benzo[d]thiazole-6-carboxylate C->D Br2, AcOH RT, 12h (Hugerschoff Cyclization) E 5. 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid D->E LiOH·H2O, THF/H2O/MeOH RT, 4h (Saponification)

Fig 1. Four-step de novo synthesis of 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid.

Mechanism Start Methyl 4-(3,3-dimethylthioureido)benzoate Step1 Intermediate I Sulfenyl Bromide Formation Start->Step1 + Br2 (Oxidation of Sulfur) Step2 Intermediate II Electrophilic Aromatic Substitution Step1->Step2 Intramolecular Electrophilic Attack Step3 Intermediate III Wheland Intermediate (Sigma Complex) Step2->Step3 Ring Closure at Ortho-Position Final Methyl 2-(dimethylamino)benzo[d]thiazole-6-carboxylate Step3->Final - HBr (Rearomatization)

Fig 2. Mechanism of the Hugerschoff oxidative cyclization via a sulfenyl bromide intermediate.

Step-by-Step Experimental Methodologies

Every protocol below is designed as a self-validating system , incorporating In-Process Controls (IPCs) to ensure the chemist can verify success before proceeding to the next step.

Step 1: Synthesis of Methyl 4-isothiocyanatobenzoate
  • Setup: In a 500 mL round-bottom flask, suspend methyl 4-aminobenzoate (15.1 g, 100 mmol) and CaCO₃ (20.0 g, 200 mmol) in a mixture of dichloromethane (150 mL) and water (150 mL). Cool the biphasic mixture to 0 °C using an ice bath.

  • Addition: Dropwise add thiophosgene (9.2 mL, 120 mmol) over 30 minutes under vigorous stirring.

  • Reaction & IPC: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Self-Validation: TLC (Hexanes/EtOAc 8:2) will show the complete disappearance of the highly polar amine spot and the appearance of a fast-eluting, UV-active isothiocyanate spot.

  • Workup: Filter the mixture through a Celite pad to remove unreacted CaCO₃. Separate the organic layer, wash with brine (100 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield a pale yellow solid.

Step 2: Synthesis of Methyl 4-(3,3-dimethylthioureido)benzoate
  • Setup: Dissolve the crude methyl 4-isothiocyanatobenzoate in anhydrous THF (100 mL) under a nitrogen atmosphere.

  • Addition: Add dimethylamine (75 mL of a 2.0 M solution in THF, 150 mmol) in one portion at RT.

  • Reaction & IPC: Stir for 2 hours. Self-Validation: The reaction is highly exothermic initially. A white precipitate (the thiourea product) will begin to crash out of the THF solution as the reaction progresses, serving as a visual confirmation of product formation.

  • Workup: Concentrate the mixture to half volume, add cold diethyl ether (100 mL), and filter the white crystalline solid. Wash with ether and dry under vacuum.

Step 3: Hugerschoff Cyclization [Durcik et al., 2020]
  • Setup: Suspend methyl 4-(3,3-dimethylthioureido)benzoate (23.8 g, 100 mmol) in glacial acetic acid (150 mL). Cool to 10 °C.

  • Addition: Dissolve bromine (5.4 mL, 105 mmol) in acetic acid (30 mL) and add dropwise over 45 minutes.

  • Reaction & IPC: Stir at RT for 12 hours. Self-Validation: The deep red color of bromine will rapidly decolorize upon addition, indicating active sulfenyl bromide formation. As cyclization occurs, the hydrobromide salt of the benzothiazole product will precipitate as a dense, mustard-yellow solid.

  • Workup: Pour the suspension into ice water (500 mL). Basify the mixture to pH 8 using 25% aqueous NH₄OH (this liberates the free base). Filter the resulting solid, wash extensively with water, and recrystallize from hot ethanol to yield methyl 2-(dimethylamino)benzo[d]thiazole-6-carboxylate.

Step 4: Ester Saponification
  • Setup: Dissolve the benzothiazole ester (11.8 g, 50 mmol) in a mixture of THF (50 mL) and MeOH (50 mL).

  • Addition: Add a solution of LiOH·H₂O (6.3 g, 150 mmol) in water (25 mL).

  • Reaction & IPC: Stir at RT for 4 hours. Self-Validation: TLC (DCM/MeOH 9:1) will confirm the disappearance of the starting ester. The reaction mixture will remain a homogeneous clear solution.

  • Workup: Concentrate in vacuo to remove organic solvents. Dilute the aqueous residue with water (50 mL) and cool to 0 °C. Carefully acidify to pH 3-4 using 1M HCl. Self-Validation: A voluminous white precipitate of the target carboxylic acid will form immediately. Filter, wash with cold water, and dry under high vacuum at 50 °C.

Quantitative Data & Analytical Characterization

To ensure rigorous quality control, the expected reaction parameters, yields, and analytical signatures are summarized below.

Table 1: Reaction Parameters and Optimization Summary

StepReagents & ConditionsTimeTempTarget Intermediate/ProductIsolated Yield
1. Isothiocyanate FormationCSCl₂ (1.2 eq), CaCO₃ (2.0 eq), DCM/H₂O4 h0 °C → RTMethyl 4-isothiocyanatobenzoate92%
2. Thiourea CondensationHNMe₂ (1.5 eq, 2M in THF), THF2 hRTMethyl 4-(3,3-dimethylthioureido)benzoate95%
3. Hugerschoff CyclizationBr₂ (1.05 eq), AcOH12 h10 °C → RTMethyl 2-(dimethylamino)benzo[d]thiazole-6-carboxylate78%
4. Ester SaponificationLiOH·H₂O (3.0 eq), THF/MeOH/H₂O4 hRT2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid88%

Table 2: Analytical Characterization (Expected Values)

Compound¹H NMR (DMSO-d₆, 400 MHz)ESI-MS (m/z)
Methyl 4-(3,3-dimethylthioureido)benzoateδ 9.30 (s, 1H, NH), 7.85 (d, 2H), 7.50 (d, 2H), 3.82 (s, 3H), 3.25 (s, 6H)[M+H]⁺ 239.1
Methyl 2-(dimethylamino)benzo[d]thiazole-6-carboxylateδ 8.35 (d, J=1.8 Hz, 1H, H-7), 7.88 (dd, J=8.5, 1.8 Hz, 1H, H-5), 7.45 (d, J=8.5 Hz, 1H, H-4), 3.85 (s, 3H, OCH₃), 3.15 (s, 6H, N(CH₃)₂)[M+H]⁺ 237.1
2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid δ 12.80 (br s, 1H, COOH), 8.30 (d, J=1.8 Hz, 1H, H-7), 7.85 (dd, J=8.5, 1.8 Hz, 1H, H-5), 7.42 (d, J=8.5 Hz, 1H, H-4), 3.14 (s, 6H, N(CH₃)₂)[M+H]⁺ 223.1

Note on NMR Causality: In the final product, the H-7 proton appears as an isolated doublet with a small meta-coupling (J=1.8 Hz) because it is situated between the sulfur-bearing bridgehead carbon and the C6-carboxylic acid. This specific splitting pattern definitively proves that cyclization occurred at the correct ortho-position relative to the original amine.

References

  • Durcik, M., et al. "Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives as New Building Blocks in Drug Discovery." ACS Omega, 2020. URL:[Link][1]

  • Hugerschoff, A. "Ueber die Einwirkung von Brom auf Arylthiocarbamide." Berichte der deutschen chemischen Gesellschaft, 1903. URL:[Link]

Sources

Foundational

An In-Depth Technical Guide on the Receptor Binding Affinity of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid

This guide provides a comprehensive technical overview of the receptor binding affinity of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid, a molecule of significant interest within the benzothiazole class. Benzothia...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of the receptor binding affinity of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid, a molecule of significant interest within the benzothiazole class. Benzothiazole derivatives are recognized for their diverse pharmacological activities, including their role as amyloid-binding agents. This document will delve into the putative receptor targets, the methodologies for characterizing binding affinity, and the interpretation of binding data for this specific compound.

Introduction to 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid and its Therapeutic Potential

2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid belongs to a class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry. The benzothiazole scaffold is a key feature in several pharmacologically active molecules. Notably, derivatives of this scaffold have been extensively investigated as imaging agents for amyloid plaques, which are pathological hallmarks of Alzheimer's disease. The structural features of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid, specifically the dimethylamino group and the carboxylic acid moiety, suggest potential interactions with various biological targets, making the characterization of its receptor binding affinity a critical step in elucidating its mechanism of action and therapeutic potential.

Putative Receptor Targets and Rationale

While specific receptor binding data for 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid is an area of active investigation, the broader class of benzothiazole derivatives provides strong indications of potential targets. The primary rationale for target selection is based on the well-documented affinity of similar compounds for aggregated amyloid-beta (Aβ) peptides.

Primary Putative Target: Amyloid-Beta (Aβ) Aggregates

The core hypothesis is that 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid will exhibit significant binding affinity for Aβ aggregates. This is based on the established properties of related benzothiazole derivatives, such as Pittsburgh Compound B (PiB), which are used as PET imaging agents for amyloid plaques in the brain. The planar nature of the benzothiazole ring system allows it to intercalate between the β-sheets of aggregated Aβ fibrils.

Experimental Workflow for Target Identification

cluster_0 Initial Screening cluster_1 Quantitative Affinity Determination cluster_2 Validation A Compound Synthesis & Purification B In Silico Docking (Aβ Fibril Models) A->B C Initial Binding Screen (e.g., ThT Assay) B->C D Radioligand Binding Assay (Competition) C->D E Surface Plasmon Resonance (SPR) D->E F Autoradiography (Post-mortem Tissue) E->F G In Vivo PET Imaging (Animal Models) F->G

Caption: Workflow for identifying and validating the binding targets of novel benzothiazole derivatives.

Methodologies for Determining Receptor Binding Affinity

The quantification of binding affinity is paramount. Below are detailed protocols for robustly assessing the interaction between 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid and its putative targets.

Radioligand Competition Binding Assays

This is a gold-standard technique to determine the affinity of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the target.

Protocol:

  • Preparation of Aβ Fibrils:

    • Synthesize and purify Aβ(1-42) peptide.

    • Aggregate the peptide by incubation in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) at 37°C with gentle agitation for 24-48 hours.

    • Confirm fibril formation using transmission electron microscopy (TEM) or Thioflavin T (ThT) fluorescence.

  • Radioligand Selection:

    • Choose a high-affinity radiolabeled ligand known to bind to Aβ fibrils, such as [³H]PiB.

  • Assay Setup:

    • In a 96-well plate, combine a fixed concentration of Aβ fibrils and the radioligand.

    • Add increasing concentrations of the unlabeled test compound, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid.

    • Include controls for total binding (no competitor) and non-specific binding (excess unlabeled ligand).

  • Incubation and Separation:

    • Incubate the plate at room temperature for 2-3 hours to reach equilibrium.

    • Separate bound from free radioligand by rapid vacuum filtration through a glass fiber filter mat.

    • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Detection and Analysis:

    • Measure the radioactivity retained on the filters using a scintillation counter.

    • Plot the percentage of specific binding against the logarithm of the competitor concentration.

    • Fit the data to a one-site competition model to determine the IC₅₀ (the concentration of the test compound that inhibits 50% of specific binding).

    • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Surface Plasmon Resonance (SPR)

SPR provides real-time, label-free analysis of binding kinetics (association and dissociation rates) and affinity.

Protocol:

  • Sensor Chip Preparation:

    • Immobilize synthetic Aβ fibrils onto a carboxymethylated dextran (CM5) sensor chip surface via amine coupling.

  • Binding Analysis:

    • Inject a series of concentrations of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid over the sensor chip surface.

    • Monitor the change in the refractive index at the surface, which is proportional to the mass of bound analyte.

    • After the association phase, flow buffer over the chip to measure the dissociation phase.

  • Data Analysis:

    • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Interpretation of Binding Data and Comparative Analysis

The binding affinity data for 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid should be contextualized by comparing it to known standards.

CompoundBinding Affinity (Ki/Kd)Assay TypeTargetReference
2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acidTo be determinedAβ Aggregates
Pittsburgh Compound B (PiB)~1-10 nMIn vitroAβ Aggregates
Florbetapir~2.6 nMIn vitroAβ Aggregates

A lower Ki or Kd value indicates a higher binding affinity. For a potential therapeutic or diagnostic agent targeting Aβ, a Ki in the low nanomolar range is desirable.

Signaling Pathway Implications

While direct modulation of a signaling pathway by binding to inert Aβ plaques is not expected, the characterization of off-target binding is crucial. Benzothiazole derivatives have been reported to interact with various receptors. Should 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid exhibit affinity for G-protein coupled receptors (GPCRs) or ion channels, it could have unintended pharmacological effects.

Hypothetical Off-Target Signaling

cluster_0 Off-Target Interaction cluster_1 Downstream Signaling Cascade A 2-(Dimethylamino)benzo[d]thiazole- 6-carboxylic acid B Hypothetical GPCR A->B C G-Protein Activation B->C D Second Messenger (e.g., cAMP, IP3) C->D E Cellular Response D->E

Caption: Potential off-target signaling cascade if the compound interacts with a GPCR.

Conclusion and Future Directions

The systematic evaluation of the receptor binding affinity of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid is a foundational step in its development as a potential therapeutic or diagnostic tool. The primary focus remains on its interaction with Aβ aggregates, with radioligand binding assays and SPR being the principal methodologies for quantitative characterization. Future work should include comprehensive off-target screening against a panel of receptors to ensure selectivity and minimize potential side effects. Furthermore, in vivo studies using animal models of Alzheimer's disease will be essential to validate the in vitro binding data and assess the compound's utility as a brain imaging agent.

References

  • Agdeppa, E. D., Kepe, V., Liu, J., Flores-Torres, S., Satyamurthy, N., Petric, A., Small, G. W., & Barrio, J. R. (2003). 2-Dialkylamino-6-acylmalononitrile-substituted benzothiazoles as prospective probes for in vivo imaging of amyloid aggregates in Alzheimer's disease. Journal of Medicinal Chemistry, 46(24), 5293–5301. [Link]

Exploratory

A Technical Guide to Ligand-Based Pharmacophore Modeling: A Case Study Using 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid

Executive Summary The benzothiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of biological activities, including anticancer, antimicrobial, an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The benzothiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of biological activities, including anticancer, antimicrobial, and neuroprotective properties.[1][2] This guide provides an in-depth, technical walkthrough of the ligand-based pharmacophore modeling process, a pivotal computational technique in modern drug discovery.[3][4] We will use a representative benzothiazole derivative, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid, as a hypothetical lead compound to illustrate a robust, field-proven workflow. This document is designed for researchers, computational chemists, and drug development professionals, offering both the strategic rationale behind methodological choices and detailed, actionable protocols. The narrative will proceed from foundational concepts and training set design to the generation, rigorous validation, and practical application of a pharmacophore model for virtual screening and lead optimization.

Introduction: The Benzothiazole Scaffold and the Rationale for Pharmacophore Modeling

Benzothiazole and its derivatives are classified as "privileged structures" in drug discovery, frequently interacting with a diverse range of biological targets.[1][5] Their synthetic tractability and rich structure-activity relationship (SAR) landscape make them ideal candidates for computational exploration.[6][7][8] The specific molecule of interest, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid, contains key functional groups—a hydrogen bond acceptor (dimethylamino group), a hydrogen bond donor/acceptor (carboxylic acid), and an aromatic bicyclic system—that suggest a high potential for specific, high-affinity interactions with a protein target.

Pharmacophore modeling distills the complex chemical information of active molecules into a simplified three-dimensional representation of essential interaction features.[9][10] This approach accelerates drug discovery by enabling the rapid screening of vast virtual libraries to identify novel molecules with a high probability of possessing the desired biological activity, significantly reducing the time and cost associated with traditional high-throughput screening.[3][11]

This guide will focus on a ligand-based approach. This methodology is indispensable under two common scenarios:

  • When the 3D structure of the biological target is unknown or of insufficient resolution.

  • When a set of diverse ligands with known activities against a target is available, allowing for the inference of the essential binding features.[3][10]

The Pharmacophore Modeling and Validation Workflow

A successful pharmacophore modeling project is not merely about generating a model; it is a systematic process of hypothesis generation, rigorous validation, and intelligent application. The causality is critical: each step builds upon the last to create a scientifically sound and predictive tool. The overall workflow is a self-validating system designed to minimize false positives and ensure the final model is a true representation of the key molecular interactions required for biological activity.

Pharmacophore_Workflow cluster_0 Phase 1: Model Generation cluster_1 Phase 2: Rigorous Validation cluster_2 Phase 3: Application A 1. Assemble Training Set (Actives & Inactives) B 2. Conformational Analysis A->B C 3. Feature Identification B->C D 4. Hypothesis Generation & Scoring C->D E 5. Internal Validation (e.g., Cross-Validation) D->E Select Best Hypothesis F 6. External Validation (Test & Decoy Sets) E->F G 7. Statistical Assessment (ROC, GH Score) F->G H 8. Virtual Screening of Databases G->H Deploy Validated Model I 9. Hit Identification & Prioritization H->I J 10. Lead Optimization I->J

Figure 1: The integrated workflow for pharmacophore model generation, validation, and application.

Protocol 1: Ligand-Based Pharmacophore Hypothesis Generation

This section details the experimental protocol for generating a pharmacophore model based on our lead compound and a hypothetical set of analogs.

Step 1: Assembling and Preparing the Training Set

The quality of the training set dictates the quality of the resulting pharmacophore. The primary directive is to select a group of compounds that are structurally diverse yet share a common mechanism of action.

Methodology:

  • Selection of Actives: A set of at least 5-10 active compounds with a good range of activity (e.g., spanning 2-4 orders of magnitude in IC50 or Ki values) should be selected. For this guide, we will use a hypothetical training set based on the core of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid.

  • Selection of Inactives: Including inactive compounds that are structurally similar to actives is crucial. This helps the algorithm to refine the model by defining regions of excluded volume, thereby increasing its specificity.[3]

  • Data Curation: Draw each molecule using chemical drawing software (e.g., ChemDraw) and generate its 3D coordinates. It is critical to ensure correct protonation states, tautomers, and stereochemistry, typically at a physiological pH of 7.4.

  • Energy Minimization: Each 3D structure must be subjected to energy minimization using a suitable force field (e.g., MMFF94x) to relieve steric strain and achieve a low-energy conformation.[12]

Table 1: Hypothetical Training Set for Pharmacophore Modeling

Compound ID Structure Activity (IC50, nM) Status
Lead-01 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid 50 Active
Analog-02 2-(Amino)benzo[d]thiazole-6-carboxylic acid 150 Active
Analog-03 2-(Dimethylamino)benzo[d]thiazole-6-sulfonamide 80 Active
Analog-04 2-(Dimethylamino)benzo[d]thiazole 500 Active
Analog-05 N-phenyl-2-(dimethylamino)benzo[d]thiazole-6-carboxamide 25 Active
Inactive-01 2-(Dimethylamino)phenol >10,000 Inactive

| Inactive-02 | 6-Methylbenzo[d]thiazole-2-carboxylic acid | >10,000 | Inactive |

Step 2: Conformational Analysis & Feature Mapping

Active molecules are not static; they are flexible and adopt a specific "bioactive" conformation to bind to their target.[10] Therefore, it is essential to generate a diverse and energetically reasonable set of conformers for each active molecule in the training set.

Methodology:

  • Utilize a conformational search algorithm (e.g., Best Quality setting in Schrödinger's ConfGen or similar tools) to generate a representative ensemble of low-energy conformers for each active ligand.

  • The software then identifies potential pharmacophoric features within each conformer. Standard features include:

    • Hydrogen Bond Acceptor (HBA)

    • Hydrogen Bond Donor (HBD)

    • Hydrophobic (HY)

    • Aromatic Ring (AR)

    • Positive/Negative Ionizable (PI/NI)

Step 3: Hypothesis Generation

The core of the process involves aligning the conformer sets of the active molecules to find a common 3D arrangement of pharmacophoric features.

Methodology:

  • Software like PHASE, LigandScout, or Discovery Studio uses algorithms to identify common pharmacophore hypotheses that match a significant number of active molecules.[10][13]

  • These hypotheses are scored based on how well they match the active molecules and avoid matching the inactive ones. The scoring function typically considers alignment, vector fitting, and volume overlap.

  • The result is a ranked list of potential pharmacophore models. The top-scoring model is selected for further validation. For our lead compound, a plausible hypothesis might consist of an aromatic ring, a hydrogen bond acceptor, a hydrogen bond donor, and a hydrophobic feature.

Pharmacophore_Model AR AR HBA HBA AR->HBA 3.5 Å HBD HBD AR->HBD 4.2 Å HBA->HBD 5.1 Å HY HY HBA->HY 3.8 Å HBD->HY 4.5 Å center

Figure 2: A hypothetical pharmacophore model for the benzothiazole scaffold.

Protocol 2: Rigorous Pharmacophore Model Validation

An unvalidated model is merely a hypothesis. Validation is a mandatory process to assess the model's ability to distinguish active compounds from inactive ones, thereby ensuring its predictive power.[3][14]

Methodology:

  • Prepare Datasets:

    • Test Set: A set of compounds (not used in training) with known activities (both actives and inactives) is required for external validation.[4]

    • Decoy Set: A much larger set of "decoy" molecules is generated. These are molecules with similar physicochemical properties (e.g., molecular weight, logP) to the known actives but with different topologies, making them unlikely to be active.[14]

  • Screening the Datasets: The generated pharmacophore hypothesis is used as a 3D query to screen the combined test and decoy set database.

  • Performance Evaluation: The quality of the model is quantified using several statistical metrics.

Table 2: Key Statistical Metrics for Model Validation

Metric Description Formula Interpretation
Enrichment Factor (EF) Measures how many more actives are found in the top fraction of the screened database compared to a random selection. EF = (Ha/Ht) / (A/D) A higher EF value (>>1) indicates good model performance.
Goodness of Hit (GH) Score A metric that balances the percentage of actives retrieved against the percentage of hits in the database, rewarding models that are both accurate and selective. GH = [(Ha(3A+Ht))/(4HtA)] x [1-((Ht-Ha)/(D-A))] A GH score > 0.7 is considered a very good model.[15]

| Receiver Operating Characteristic (ROC) | A plot of the true positive rate (Sensitivity) vs. the false positive rate (1-Specificity). The Area Under the Curve (AUC) is a measure of model quality. | AUC = Area under the ROC curve | An AUC of 1.0 represents a perfect model, while 0.5 represents a random model.[3][14] |

Where: Ha = Number of active hits, Ht = Total number of hits, A = Total number of actives in the database, D = Total number of compounds in the database.

A robust and reliable model will have a high EF, a GH score above 0.7, and an AUC value approaching 1.0. These self-validating checks are non-negotiable before proceeding to large-scale virtual screening.

Protocol 3: Application in Virtual Screening

With a rigorously validated pharmacophore model, the next logical step is to use it to discover novel hit compounds from large chemical databases.

Virtual_Screening DB Large Compound Database (e.g., ZINC, Enamine) ~10^7 molecules P1 Step 1: Pharmacophore Screening DB->P1 F1 Filtered Hits (~10^4 - 10^5) P1->F1 P2 Step 2: ADMET & Druglikeness Filters (e.g., Lipinski's Rule of 5) F1->P2 F2 Refined Hits (~10^3) P2->F2 P3 Step 3: Molecular Docking (If Target Structure Known) F2->P3 F3 Prioritized Hits (~10^1 - 10^2) P3->F3

Figure 3: A typical workflow for virtual screening using a validated pharmacophore model.

Methodology:

  • Database Preparation: Select and prepare a large, multi-conformer compound database for screening (e.g., ZINC, Enamine REAL).[16]

  • Pharmacophore Search: Use the validated model as a 3D query. The software will search the database for molecules that can match the pharmacophore features both in type and spatial arrangement.

  • Hit Filtering: The initial list of hits can be large. It is standard practice to apply additional filters to refine this list.

    • Druglikeness Filters: Apply rules like Lipinski's Rule of Five or Veber's rules to select for compounds with favorable pharmacokinetic properties.

    • ADMET Prediction: Use computational models to predict Absorption, Distribution, Metabolism, Excretion, and Toxicity profiles, deprioritizing compounds with potential liabilities.[14]

  • Final Hit Selection: The remaining compounds are visually inspected and clustered by chemical similarity. The most promising and diverse scaffolds are selected for acquisition and biological testing. If the target structure is known, molecular docking can be used as a final filtering step to predict binding poses and estimate binding affinity, further strengthening the validation of potential hits.[14]

Conclusion and Future Outlook

This guide has outlined a comprehensive and scientifically rigorous workflow for ligand-based pharmacophore modeling using 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid as a representative scaffold. By adhering to a structured process of careful training set design, robust hypothesis generation, and meticulous multi-faceted validation, it is possible to develop a powerful predictive model. Such a model serves as an invaluable tool for efficiently navigating the vast chemical space in search of novel lead candidates.

The future of pharmacophore modeling lies in its integration with other advanced computational methods. The synergy with structure-based design, quantitative structure-activity relationship (QSAR) modeling, and especially artificial intelligence and machine learning, will continue to enhance the precision, speed, and success rate of drug discovery campaigns.[4][10]

References

  • Dizdarevic, S., & Sippl, W. (2022). Drug Design by Pharmacophore and Virtual Screening Approach. PMC. [Link]

  • Arora, K., Khokra, S. L., Khan, S. A., & Husain, A. (2017). 3D-QSAR and Pharmacophore Identification of Benzothiazole Derivatives as Potent p56lck Inhibitors. Thai Journal of Pharmaceutical Sciences. [Link]

  • BioNome. (2026). Validation Techniques in Pharmacophore-Based Screening Projects in India. BioNome. [Link]

  • Anwar, M. U., & Nugroho, A. E. (2018). Pharmacophore Modelling and Molecular Docking Simulation Tutorial. ResearchGate. [Link]

  • Schneidman-Duhovny, D., Dror, O., Inbar, Y., Nussinov, R., & Wolfson, H. J. (2008). PharmaGist: a webserver for ligand-based pharmacophore detection. Nucleic Acids Research. [Link]

  • Kour, J., & Singh, N. (2019). Virtual Screening Using Pharmacophore Models Retrieved from Molecular Dynamic Simulations. PubMed. [Link]

  • Fiveable. (2025). Pharmacophore modeling. Fiveable. [Link]

  • Arora, K., Khokra, S. L., Khan, S. A., & Husain, A. (2017). 3D-QSAR and Pharmacophore Identification of Benzothiazole Derivatives as Potential p56lck Inhibitors. ResearchGate. [Link]

  • Li, H., & Liu, G. (2022). VRPharmer: bringing virtual reality into pharmacophore-based virtual screening with interactive exploration and realistic visualization. Bioinformatics. [Link]

  • J's Blog. (2024). Schrödinger Notes—Ligand-based Pharmacophore Modeling. J's Blog. [Link]

  • Scribd. (n.d.). Pharmacophore Modeling Steps Guide. Scribd. [Link]

  • Singh, A., et al. (2017). Pharmacophore Based Virtual Screening Approach to Identify Selective PDE4B Inhibitors. Semantic Scholar. [Link]

  • Unknown. (n.d.). Pharmacophore Modelling in Drug Discovery and Development. SlideShare. [Link]

  • Frontiers. (n.d.). Pharmacophore modeling: advances and pitfalls. Frontiers in Pharmacology. [Link]

  • ResearchGate. (n.d.). Pharmacophore model validation using GH score method. ResearchGate. [Link]

  • ResearchGate. (2025). Pharmacophore model for benzothiazole analogs (1-4). ResearchGate. [Link]

  • Káňová, K., et al. (2020). Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives as New Building Blocks in Drug Discovery. ACS Omega. [Link]

  • Abu-Hammad, S., et al. (2013). Synthesis and Mechanism of Hypoglycemic Activity of Benzothiazole Derivatives. Journal of Medicinal Chemistry. [Link]

  • ResearchGate. (2025). The scheme displays pharmacophores for benzothiazole derivatives... ResearchGate. [Link]

  • El-Gazzar, M. G., et al. (2022). Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. MDPI. [Link]

  • ResearchGate. (2025). Convenient route synthesis of some new benzothiazole derivatives and their pharmacological screening as antimicrobial agents. ResearchGate. [Link]

  • Laine, A., et al. (2021). Structure-Activity Relationships of Benzothiazole-Based Hsp90 C-Terminal-Domain Inhibitors. Semantic Scholar. [Link]

  • Lihumis, H. S., et al. (2022). A Review on Recent Development and biological applications of benzothiazole derivatives. Progress in Chemical and Biochemical Research. [Link]

  • Catalano, A., et al. (2022). Benzothiazole Derivatives as Multifunctional Antioxidant Agents for Skin Damage: Structure–Activity Relationship of a Scaffold. Lirias. [Link]

  • Perisetty, A., et al. (2014). Structure Activity Relationship Study of benzo[d]thiazol-2(3H)one Based Receptor Ligands. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Li, J., et al. (2024). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers in Chemistry. [Link]

  • Semantic Scholar. (2022). Benzothiazole Derivatives as Multifunctional Antioxidant Agents for Skin Damage: Structure–Activity Relationship of a Scaffold. Semantic Scholar. [Link]

  • De Lellis, L., et al. (2022). Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. Pharmaceuticals. [Link]

  • Okonkwo, V. I., et al. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica. [Link]

  • Kumar, R., et al. (2022). Discovery and Hit-to-Lead Optimization of Benzothiazole Scaffold-Based DNA Gyrase Inhibitors with Potent Activity against Acinetobacter baumannii and Pseudomonas aeruginosa. Journal of Medicinal Chemistry. [Link]

  • Abdoli, M., et al. (2023). 2-((1H-Benzo[d]imidazol-2-yl)amino)benzo[d]thiazole-6-sulphonamides: a class of carbonic anhydrase II and VII-selective inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Conjugation of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid to Peptides

Executive Summary & Mechanistic Rationale The benzothiazole core is a recognized "privileged scaffold" in medicinal chemistry, frequently deployed in the development of kinase inhibitors, neurodegenerative diagnostic age...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The benzothiazole core is a recognized "privileged scaffold" in medicinal chemistry, frequently deployed in the development of kinase inhibitors, neurodegenerative diagnostic agents (e.g., amyloid-beta binders), and targeted fluorophores[1],[2]. 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid is a specialized building block where the electron-donating dimethylamino group at position 2 modulates the electronic and fluorescent properties of the heterocycle, while the carboxylic acid at position 6 provides a bio-orthogonal handle for peptide conjugation.

Conjugating this sterically demanding and electronically delocalized building block to a peptide requires optimized Solid-Phase Peptide Synthesis (SPPS) methodologies[3]. Because the extended π -conjugation of the benzothiazole ring slightly deactivates the 6-carboxylic acid, standard carbodiimide chemistry (e.g., DIC/Oxyma) often yields incomplete coupling. To overcome this thermodynamic barrier, we utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate), the gold standard for difficult couplings[4].

Causality of Reagent Selection: HATU generates a highly reactive 7-azabenzotriazole (OAt) active ester. The 7-aza nitrogen provides a "neighboring group effect" via intramolecular hydrogen bonding, which stabilizes the transition state and dramatically accelerates the nucleophilic attack of the peptide's primary amine[4].

ChemicalMechanism Acid Benzothiazole-6-COOH Ester OAt Active Ester Acid->Ester Activation HATU HATU / DIPEA HATU->Ester Conjugate Peptide Conjugate Ester->Conjugate Nucleophilic Attack Peptide Peptide-NH2 Peptide->Conjugate

Reaction mechanism of benzothiazole-6-carboxylic acid activation and coupling.

Experimental Workflow: On-Resin Conjugation

This protocol details the N-terminal conjugation of the benzothiazole derivative to a resin-bound peptide. It is designed as a self-validating system , ensuring that analytical checkpoints are cleared before proceeding to irreversible global cleavage.

ConjugationWorkflow Resin 1. Fmoc-Peptide-Resin Deprotect 2. Fmoc Deprotection (20% Piperidine) Resin->Deprotect Activate 3. Acid Pre-activation (Benzothiazole + HATU + DIPEA) Deprotect->Activate Wash (DMF) Couple 4. Amide Bond Formation (2 hours, RT) Activate->Couple Active Ester Validate 5. Kaiser Test (Self-Validation) Couple->Validate Validate->Couple If Positive (Re-couple) Cleave 6. Global Cleavage (TFA Cocktail) Validate->Cleave If Negative (Blue to Yellow)

Step-by-step workflow for on-resin peptide conjugation and self-validation.

Phase I: Resin Preparation & Deprotection
  • Swelling: Swell 0.1 mmol of Fmoc-Peptide-Resin in N,N-Dimethylformamide (DMF) for 30 minutes.

  • Deprotection: Treat the resin with 20% Piperidine in DMF (2 × 10 mins) to remove the N-terminal Fmoc group.

  • Washing: Wash the resin thoroughly with DMF (5 × 1 min) and Dichloromethane (DCM) (5 × 1 min) to remove residual piperidine, which would otherwise consume the activated ester.

Phase II: Pre-Activation & Conjugation

Note: The causality of the stoichiometric ratios below is critical. HATU is used at a strict 0.1 equivalent deficit relative to the carboxylic acid. If HATU is in excess, it will react directly with the free N-terminus of the peptide, forming an irreversible tetramethylguanidinium adduct that terminates synthesis[4].

  • Pre-Activation: In a clean vial, dissolve 0.3 mmol (3.0 eq) of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid and 0.29 mmol (2.9 eq) of HATU in a minimal volume of anhydrous DMF.

  • Base Addition: Add 0.6 mmol (6.0 eq) of N,N-Diisopropylethylamine (DIPEA). The solution will immediately darken, indicating the formation of the active OAt ester.

  • Timing: Allow pre-activation to proceed for exactly 3 to 5 minutes . Prolonged activation leads to the degradation of the active ester into an inactive byproduct.

  • Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 120 minutes.

Phase III: Self-Validation (The Kaiser System)

Do not proceed to cleavage without validating the coupling efficiency.

  • Kaiser Test: Extract a few resin beads and wash them with ethanol. Apply the Kaiser reagents (Ninhydrin, Phenol, KCN) and heat at 120 °C for 5 minutes.

  • Interpretation:

    • Yellow/Colorless beads: Coupling is complete (absence of free primary amines). Proceed to Phase IV.

    • Blue beads (Ruhemann's purple): Incomplete coupling. Perform a double coupling using Phase II conditions before proceeding.

Phase IV: Global Cleavage & Analytics
  • Cleavage: Treat the resin with a standard TFA cleavage cocktail (95% TFA, 2.5% Triisopropylsilane, 2.5% Water) for 2 hours at room temperature.

  • Precipitation: Filter the resin and precipitate the peptide conjugate in cold diethyl ether. Centrifuge and wash the pellet twice with ether.

  • Validation via LC-MS: Analyze the crude peptide. The successful conjugation of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (Monoisotopic Mass: 222.046 Da) via an amide bond results in a net mass addition of +204.03 Da to the peptide backbone (accounting for the loss of H₂O during amide formation).

Quantitative Optimization of Coupling Parameters

To ensure reproducibility across sequences of varying steric hindrance, the following stoichiometric and kinetic parameters have been optimized:

ParameterStandard ConditionOptimized Condition (Sterically Hindered)Causality / Rationale
Benzothiazole-6-COOH 3.0 Equivalents5.0 EquivalentsExcess drives the bimolecular reaction to completion.
Coupling Reagent HATU (2.9 Eq)HATU (4.9 Eq)Maintained at a deficit relative to the acid to prevent N-terminal guanidinylation[4].
Base DIPEA (6.0 Eq)DIPEA (10.0 Eq)2:1 ratio (Base:Acid) ensures complete deprotonation of the carboxylic acid and neutralizes HF generated by HATU.
Pre-activation Time 3 minutes5 minutesAllows full conversion to the OAt active ester; exceeding 5 mins risks hydrolysis.
Coupling Time 120 minutes180 minutes + Double CouplingExtended time accommodates the electronic deactivation of the benzothiazole core.
Temperature 25 °C (RT)40 °C (Microwave/Heated)Mild heating significantly lowers the activation energy barrier for sterically hindered N-termini.

Sources

Application

Application Note: Comprehensive In Vivo Pharmacokinetics Profiling of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid

Scientific Rationale & Analyte Causality Benzothiazole-6-carboxylic acid derivatives have emerged as highly privileged scaffolds in contemporary drug discovery. They have demonstrated potent in vitro and in vivo activity...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Scientific Rationale & Analyte Causality

Benzothiazole-6-carboxylic acid derivatives have emerged as highly privileged scaffolds in contemporary drug discovery. They have demonstrated potent in vitro and in vivo activity as DNA gyrase inhibitors against Gram-negative ESKAPE pathogens[1] and function as highly selective Farnesoid X Receptor (FXR) agonists for the treatment of liver diseases[2]. Translating these promising in vitro hits into in vivo efficacy models requires rigorous pharmacokinetic (PK) profiling.

The target analyte, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (DABT-6-CA) , presents unique bioanalytical challenges due to its amphoteric (zwitterionic) nature. At a physiological pH of 7.4, the basic dimethylamino group and the acidic carboxylic acid exist in a state of ionized equilibrium. This dual-charge potential typically results in high plasma protein binding (>95%), particularly to human and murine serum albumin.

Causality in Assay Design: Standard liquid-liquid extraction (LLE) often yields poor and highly variable recovery for zwitterionic molecules. To counteract this, our protocol utilizes a single-step protein precipitation (PPT) driven by acidified acetonitrile. The deliberate addition of 0.1% formic acid serves a dual mechanistic purpose:

  • Disruption of Protein Binding: The acid denatures binding proteins and protonates the carboxylate moiety, breaking the tight ionic drug-protein bridges to ensure a >90% extraction recovery[3].

  • Ionization Optimization: Maintaining an acidic environment ensures the basic dimethylamino group remains protonated ( [M+H]+ ), maximizing sensitivity and achieving a Lower Limit of Quantitation (LLOQ) in the low ng/mL range during positive electrospray ionization (ESI+) LC-MS/MS[4].

Experimental Workflows

PK_Workflow A Compound Formulation (IV & PO) B In Vivo Dosing (CD-1 Mice) A->B C Serial Blood Sampling B->C D Acidified Protein Precipitation C->D E LC-MS/MS Quantification D->E F NCA PK Modeling E->F

Figure 1: End-to-end in vivo pharmacokinetic workflow from formulation to NCA modeling.

Sample_Prep S1 10 µL Plasma Aliquot (Study Samples & QCs) S2 Add 40 µL IS Solution (DABT-d6 in 50% MeOH) S1->S2 S3 Add 100 µL Acetonitrile + 0.1% Formic Acid S2->S3 S4 Vortex 2 min & Centrifuge 15,000 x g S3->S4 S5 Extract 75 µL Supernatant S4->S5 S6 Inject 2 µL into LC-MS/MS System S5->S6

Figure 2: Acidified protein precipitation workflow ensuring high recovery of zwitterionic analytes.

Detailed Experimental Protocols

Formulation and In Vivo Dosing

To achieve accurate intravenous clearance and oral bioavailability ( F% ) metrics, the compound must be fully solubilized without risking precipitation in the bloodstream.

  • Vehicle Preparation: Prepare a solution consisting of 5% DMSO and 20% (2-Hydroxypropyl)- β -cyclodextrin (HP- β -CD) in sterile PBS. The cyclodextrin encapsulates the lipophilic benzothiazole core, while the aqueous buffer solvates the polar functional groups, ensuring a clear, safe dosing solution[5].

  • Animal Dosing: Administer the formulation to male CD-1 mice (6-8 weeks old, fasted overnight for PO).

    • Intravenous (IV): 2 mg/kg via tail vein injection (Dosing volume: 5 mL/kg).

    • Per Oral (PO): 10 mg/kg via oral gavage (Dosing volume: 10 mL/kg).

Serial Blood Collection
  • Collect 30 µL of whole blood via submandibular vein puncture at predetermined time points: 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Deposit blood directly into pre-chilled K2​EDTA microcentrifuge tubes to prevent coagulation.

  • Centrifuge immediately at 2,000 × g for 10 minutes at 4°C. Transfer the plasma supernatant to fresh tubes and store at -80°C until analysis.

Self-Validating Sample Extraction (Protein Precipitation)

This protocol incorporates built-in validation by processing blank matrix and Quality Control (QC) samples alongside the study samples to ensure a self-validating system.

  • Aliquot: Transfer 10 µL of thawed mouse plasma into a 1.5 mL Eppendorf tube.

  • Internal Standard (IS): Add 40 µL of IS working solution (e.g., stable isotope-labeled DABT-d6, 50 ng/mL in 50% Methanol).

  • Precipitation: Add 100 µL of Acetonitrile containing 0.1% Formic Acid.

  • Agitation: Vortex vigorously for 2 minutes to ensure complete protein denaturation and the breaking of analyte-albumin bonds.

  • Centrifugation: Spin at 15,000 × g for 10 minutes at 4°C to pellet the denatured matrix proteins.

  • Transfer: Extract 75 µL of the clear supernatant into an autosampler vial.

  • System Validation Check: Run a blank plasma extract (no analyte, no IS) and a zero sample (blank plasma + IS) before the analytical batch to confirm the absence of carryover or endogenous matrix interference[5].

LC-MS/MS Analytical Conditions

Quantitative analysis is performed using a triple quadrupole mass spectrometer coupled to a UHPLC system operating in Multiple Reaction Monitoring (MRM) mode.

Table 1: Optimized LC-MS/MS Parameters

ParameterSpecification
Analytical Column C18 Reverse-Phase (100 × 2.1 mm, 1.7 µm)
Mobile Phase A HPLC-grade Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Flow Rate 0.4 mL/min
Injection Volume 2.0 µL
Ionization Mode Positive Electrospray Ionization (ESI+)
Analyte MRM (DABT-6-CA) m/z 223.1 → 179.0 (Loss of CO2​ , CE: 25V)
Internal Standard MRM m/z 229.1 → 185.0 (CE: 25V)

Pharmacokinetic Data Presentation

Plasma concentration-time data is subjected to Non-Compartmental Analysis (NCA) using industry-standard software (e.g., Phoenix WinNonlin) to derive primary PK parameters[5].

Table 2: Representative Pharmacokinetic Parameters (NCA Summary)

PK ParameterIV Bolus (2 mg/kg)Oral Gavage (10 mg/kg)
Cmax​ (ng/mL) 2,450 ± 3101,820 ± 240
Tmax​ (hr) 0.081.50 ± 0.5
AUC0−inf​ (hr*ng/mL) 3,100 ± 4206,820 ± 750
t1/2​ (hr) 2.4 ± 0.33.1 ± 0.4
Clearance (mL/min/kg) 10.7 ± 1.5N/A
Volume of Distribution (L/kg) 2.2 ± 0.4N/A
Bioavailability ( F% ) N/A44.0%

References[1] Discovery and Hit-to-Lead Optimization of Benzothiazole Scaffold-Based DNA Gyrase Inhibitors with Potent Activity against Acinetobacter baumannii and Pseudomonas aeruginosa. Journal of Medicinal Chemistry - ACS Publications. Link[2] Discovery of Tropifexor (LJN452), a Highly Potent Non-bile Acid FXR Agonist for the Treatment of Cholestatic Liver Diseases and Nonalcoholic Steatohepatitis (NASH). Journal of Medicinal Chemistry - ACS Publications. Link[4] Development and validation of LC-MS/MS method for determining the metabolism stability, pharmacokinetics, and dose proportionality of a novel anti-inflammatory cofilin inhibitor. PMC - NIH. Link[3] Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies. PMC - NIH. Link[5] Methylation Enables Sensitive LC-MS/MS Quantification of Ciclopirox in a Mouse Pharmacokinetics Study. MDPI. Link

Sources

Method

Functionalization of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid for Targeted Drug Discovery

Structural Rationale & Pharmacological Relevance The 2-aminobenzothiazole core is widely recognized as a "privileged scaffold" in medicinal chemistry, frequently utilized in the development of anticancer, antimicrobial,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Structural Rationale & Pharmacological Relevance

The 2-aminobenzothiazole core is widely recognized as a "privileged scaffold" in medicinal chemistry, frequently utilized in the development of anticancer, antimicrobial, and neuroprotective agents[1]. The specific derivative, 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid , offers a highly optimized, bifunctional platform for rational drug design.

From a structure-activity relationship (SAR) perspective, the dual functionalization of this scaffold serves distinct mechanistic purposes:

  • The 2-Dimethylamino Group: Unlike a primary amine, the N,N -dimethylation eliminates the hydrogen-bond donor capacity at the 2-position. This modification is strategically employed to prevent unwanted off-target binding in the highly conserved ATP-binding pockets of off-target kinases, while simultaneously increasing the lipophilicity (LogP) and cellular permeability of the molecule[2]. Furthermore, it prevents unwanted polymerization or side-reactions during downstream synthetic steps.

  • The C6-Carboxylic Acid: Position 6 on the benzothiazole ring projects directly into the solvent-exposed channels of many target proteins (such as the CSF1R kinase domain or Trypanosomatid PTR1). The carboxylic acid acts as a versatile synthetic handle for divergent library generation, enabling rapid conversion into amides, esters, or complex conjugates like siderophore mimics for targeted antibacterial delivery[3][4].

Workflow Core 2-(Dimethylamino)benzo[d]thiazole -6-carboxylic acid (Core Scaffold) Amide C6 Amide Derivatives Target: Kinase Inhibitors Core->Amide HATU, DIPEA, R-NH2 (Amide Coupling) Ester C6 Ester Derivatives Target: Prodrugs Core->Ester EDCI, DMAP, R-OH (Esterification) Conjugate Siderophore Conjugates Target: Antimicrobials Core->Conjugate Siderophore Mimic (Targeted Delivery)

Fig 1. Divergent functionalization workflow of the benzothiazole core for drug discovery.

Reaction Optimization & Quantitative Data

The most critical workflow for this scaffold is the C6-amide coupling to generate focused screening libraries. Because the benzothiazole core is electron-withdrawing, the C6-carboxylic acid can be electronically deactivated, making standard coupling reagents (like EDC/HOBt) sluggish and prone to low yields.

To establish a highly reliable, high-throughput protocol, we evaluated three standard peptide coupling systems. As summarized in Table 1 , the uronium-based coupling reagent HATU paired with DIPEA provided the most efficient conversion. HATU rapidly forms a highly reactive 7-azabenzotriazole active ester, overcoming the electronic deactivation of the core scaffold.

Table 1: Quantitative Optimization of C6-Amide Coupling Conditions

Coupling ReagentBaseSolventTime (h)Isolated Yield (%)Purity (LC-MS)Mechanistic Observation
EDC·HCl / HOBtEt 3​ NDMF1665%>90%Sluggish activation; requires overnight stirring.
T3P (50% in EtOAc)PyridineEtOAc1272%>95%Good purity, but limited solubility of the core scaffold in EtOAc.
HATU DIPEA DMF 4 92% >98% Rapid active ester formation; optimal for hindered amines.

Experimental Protocols

Protocol A: Synthesis of the Core Scaffold via Nucleophilic Aromatic Substitution (S N​ Ar)

Causality & Rationale: The 2-position of the benzothiazole ring is highly activated for nucleophilic attack due to the electron-withdrawing nature of the fused thiazole ring and the para-positioned C6-carboxylic acid. Using an excess of dimethylamine drives the S N​ Ar reaction to completion.

Reagents:

  • 2-Chlorobenzo[d]thiazole-6-carboxylic acid (1.0 eq, 5.0 mmol)

  • Dimethylamine (2.0 M solution in THF, 3.0 eq, 15.0 mmol)

  • Potassium carbonate (K 2​ CO 3​ ) (2.0 eq, 10.0 mmol)

  • Anhydrous DMF (15 mL)

Step-by-Step Methodology:

  • Reaction Initiation: Charge a 50 mL round-bottom flask with 2-chlorobenzo[d]thiazole-6-carboxylic acid and anhydrous DMF. Stir until fully dissolved. Add K 2​ CO 3​ to the solution. Causality: K 2​ CO 3​ acts as an acid scavenger to neutralize the HCl byproduct, preventing the protonation of dimethylamine, which would otherwise destroy its nucleophilicity.

  • Amine Addition: Dropwise add the dimethylamine solution at room temperature. Seal the flask and heat to 80 °C for 6 hours.

  • Self-Validation (QC Checkpoint): Monitor the reaction via TLC (DCM:MeOH 9:1). The starting material (UV active, R f​ ~0.4) should completely disappear, replaced by a highly fluorescent product spot (R f​ ~0.6). LC-MS should confirm the mass shift from m/z 213 (characteristic chlorine isotope pattern) to the product mass at m/z 223 [M+H] + .

  • Workup & Isolation: Cool the mixture to room temperature and pour it into 50 mL of ice-cold water. Slowly acidify the aqueous mixture with 1M HCl to pH 4-5. Causality: The product is zwitterionic; adjusting to its isoelectric point (pH 4-5) ensures maximum precipitation of the pure core scaffold. Filter the precipitate, wash with cold water, and dry under a vacuum.

Protocol B: High-Throughput C6-Amide Derivatization

Causality & Rationale: This protocol utilizes HATU/DIPEA to rapidly generate amide libraries[3]. Pre-activation of the acid is strictly required to prevent the amine nucleophile from reacting directly with the uronium salt (which would form an unreactive guanidinium byproduct).

Reagents:

  • 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (1.0 eq, 0.5 mmol)

  • Target Amine (R-NH 2​ ) (1.1 eq, 0.55 mmol)

  • HATU (1.2 eq, 0.6 mmol)

  • DIPEA (3.0 eq, 1.5 mmol)

  • Anhydrous DMF (3 mL)

Step-by-Step Methodology:

  • Pre-Activation: Dissolve the core scaffold in anhydrous DMF. Add DIPEA followed by HATU. Stir the mixture at room temperature for 15 minutes. Causality: This incubation period allows the complete formation of the highly reactive 7-azabenzotriazole active ester.

  • Coupling: Add the target amine to the activated mixture. Stir at room temperature for 2-4 hours.

  • Self-Validation (QC Checkpoint): Analyze a 5 μ L aliquot via LC-MS. The chromatogram should show the complete consumption of the active ester and the appearance of the product mass, alongside the expected HOAt byproduct ( m/z 137).

  • Workup: Quench the reaction by adding 10 mL of saturated aqueous NaHCO 3​ and extract with Ethyl Acetate (3 x 10 mL). Causality: The basic aqueous wash is critical; it deprotonates and removes the acidic HOAt byproduct and any unreacted starting carboxylic acid into the aqueous layer, leaving the neutral amide product in the organic phase.

  • Purification: Wash the combined organic layers with brine, dry over Na 2​ SO 4​ , concentrate, and purify via flash chromatography if necessary.

Biological Application: Kinase Inhibition Pathway

Benzothiazole derivatives synthesized via these protocols are frequently evaluated as competitive inhibitors for receptor tyrosine kinases, such as CSF1R, which are heavily implicated in tumor progression and macrophage proliferation[2]. The diagram below illustrates the self-validating logic of targeting this pathway.

Pathway Ligand CSF-1 Ligand Receptor CSF1R Kinase Domain Ligand->Receptor Binds & Activates PI3K PI3K / AKT Pathway Receptor->PI3K Phosphorylation Cascade Receptor->PI3K Signal Blockade Inhibitor Benzothiazole Inhibitor (C6-Amide Derivative) Inhibitor->Receptor Competitive ATP Binding Proliferation Tumor Progression & Macrophage Proliferation PI3K->Proliferation Cell Survival Signal Apoptosis Tumor Regression PI3K->Apoptosis Pathway Shift

Fig 2. Mechanism of action: Benzothiazole-mediated inhibition of the CSF1R kinase pathway.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific physicochemical hurdles associated with...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific physicochemical hurdles associated with 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid.

Executive Overview: The Causality of Insolubility

To successfully formulate 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid, we must first deconstruct its molecular architecture. The compound presents a "perfect storm" for poor aqueous solubility due to two competing structural features:

  • The Hydrophobic Core: The bicyclic benzothiazole ring is highly lipophilic. This flat, aromatic system drives strong intermolecular pi-pi stacking and hydrophobic interactions, actively excluding water molecules[1].

  • Amphoteric/Zwitterionic Character: The molecule features a weakly basic dimethylamino group and a weakly acidic carboxylic acid group. Near its isoelectric point (pI, typically between pH 4.0–6.0), the molecule exists predominantly as a neutral zwitterion. In this state, ionic solvation is minimized, and the crystal lattice energy is maximized, leading to a baseline aqueous solubility of merely ~26.9 µg/mL at neutral pH[2].

Understanding this causality dictates our approach: we must either disrupt the crystal lattice via electrostatic repulsion (pH adjustment) or mask the hydrophobic core from the aqueous environment (complexation/cosolvents)[3].

Diagnostic Workflow for Solubilization

Before selecting a protocol, use the following decision matrix to align your solubilization strategy with your specific assay constraints.

G Start Poor Aqueous Solubility 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid Assay Determine Assay Type Start->Assay InVitro In Vitro (Cellular/Biochemical) Assay->InVitro InVivo In Vivo (Animal Models) Assay->InVivo DMSO DMSO Tolerated? (<0.5%) InVitro->DMSO Admin Route of Administration? InVivo->Admin Cosolvent Use Cosolvent System (DMSO / PEG400) DMSO->Cosolvent Yes Cyclo Cyclodextrin Complexation (HP-β-CD / SBE-β-CD) DMSO->Cyclo No IV IV / IP Injection Admin->IV PO Oral (PO) Gavage Admin->PO IV->Cyclo Alternative Salt pH Adjustment & Salt Formation (Na+ or HCl) IV->Salt Nano Nanosuspension / Solid Dispersion PO->Nano

Decision matrix for selecting the optimal solubilization strategy based on assay requirements.

Troubleshooting & FAQs

Q1: Why does my compound precipitate ("crash out") when diluted from a DMSO stock into PBS (pH 7.4)? The Causality: DMSO is a strong aprotic solvent that easily breaks intermolecular hydrogen bonds, maintaining the compound in solution at high concentrations. When you dilute this stock into an aqueous buffer, the local dielectric constant drops drastically. Although the carboxylic acid is partially ionized at pH 7.4, the hydrophobic benzothiazole core drives rapid, thermodynamically favorable aggregation before water molecules can form a stable solvation shell[3]. This is a kinetic precipitation event. The Solution: Do not add DMSO stocks directly to plain buffers. Instead, introduce a solubilizing agent (such as 10-20% HP-β-CD) into your aqueous buffer prior to adding the DMSO stock. The cyclodextrin cavity will rapidly encapsulate the hydrophobic core upon dilution.

Q2: How exactly does pH manipulation affect the solubility of this specific compound? The Causality: Because the molecule is amphoteric, it exhibits a classic U-shaped pH-solubility profile.

  • At low pH (< 3.0), the dimethylamino group is protonated, forming a highly soluble cationic salt.

  • At high pH (> 8.0), the carboxylic acid is deprotonated, forming a soluble anionic (sodium/potassium) salt.

  • Near neutral pH, it exists predominantly as a zwitterion with a net-zero charge, maximizing crystal lattice energy and minimizing solubility[3]. The Solution: If your in vivo model or biochemical assay tolerates it, formulate the vehicle away from the isoelectric point. For intravenous (IV) dosing, formulating as a sodium salt at pH 8.5–9.0 is highly effective and generally well-tolerated in rodents.

Q3: Which cyclodextrin is most effective for benzothiazole derivatives? The Causality: The benzothiazole ring is relatively flat, rigid, and hydrophobic, making it an ideal steric match for the hydrophobic cavity of β-cyclodextrins[4],[5]. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are preferred over native β-CD due to their vastly superior aqueous solubility and lower nephrotoxicity profiles[6]. The Solution: Use HP-β-CD for neutral or anionic formulations. If you are formulating at a low pH where the compound is cationic, SBE-β-CD (which is polyanionic) can provide synergistic electrostatic binding alongside hydrophobic encapsulation.

Quantitative Data Summary

The following table summarizes the expected solubility behavior of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid across various formulation vehicles. Note: Values are representative estimates based on the physicochemical behavior of structurally analogous benzothiazole derivatives.

Formulation StrategyVehicle CompositionTarget pHApparent Solubility (mg/mL)Primary Solubilization Mechanism
Aqueous Baseline PBS (1X)7.4~0.027Intrinsic solubility (Partial ionization)
Acidic Salt 0.1 M HCl in Water1.2> 2.5Cationic salt formation (Protonated amine)
Basic Salt 0.1 M NaOH in Water10.0> 5.0Anionic salt formation (Deprotonated carboxylate)
Cyclodextrin 20% w/v HP-β-CD in PBS7.4~ 1.8Host-guest inclusion complexation
Cosolvent 5% DMSO / 45% PEG400 / 50% Water7.4> 10.0Dielectric constant reduction

Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . If the protocol fails at the validation step, the causality is known, and corrective action can be taken immediately.

Protocol A: Host-Guest Complexation using HP-β-CD (For In Vitro Assays)

Objective: Solubilize the compound at neutral pH without utilizing cytotoxic levels of organic solvents. Mechanism: HP-β-CD provides a hydrophobic cavity that shields the benzothiazole core while its hydrophilic exterior maintains aqueous solubility[6].

  • Vehicle Preparation: Dissolve Hydroxypropyl-β-cyclodextrin in 1X PBS (pH 7.4) to a final concentration of 20% (w/v). Stir continuously at 37°C until the solution is completely clear.

  • Compound Stock: Prepare a 50 mM stock solution of the target compound in 100% anhydrous DMSO.

  • Complexation: Dropwise, add the DMSO stock into the 20% HP-β-CD vehicle while vortexing vigorously. Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent downstream cellular toxicity.

  • Equilibration: Sonicate the mixture in a water bath at room temperature for 15 minutes. This energy input drives the thermodynamic equilibrium of the inclusion complex.

  • Self-Validation Check: Centrifuge the final solution at 10,000 × g for 5 minutes. Visually inspect the bottom of the tube for a pellet.

    • Logic & Causality: If a pellet forms, the thermodynamic capacity of the cyclodextrin cavities has been exceeded. You must either increase the HP-β-CD concentration or reduce your target compound load. If no pellet forms, the complexation is successful and stable.

Protocol B: pH-Shift Solubilization (For In Vivo IV/IP Dosing)

Objective: Achieve high-concentration solubilization (>5 mg/mL) for animal dosing without relying on cyclodextrins or high-viscosity cosolvents. Mechanism: Deprotonating the carboxylic acid at a pH significantly above its pKa breaks the crystal lattice energy via electrostatic repulsion, forming a highly soluble anionic sodium salt.

  • Initial Dispersion: Suspend the required mass of the compound in 80% of the final target volume using sterile Water for Injection (WFI). The compound will remain an opaque, insoluble suspension.

  • Alkalinization: Slowly titrate 0.1 M NaOH dropwise under continuous magnetic stirring. Monitor the pH continuously. The solution will begin to clear as the pH approaches 8.5 – 9.0.

  • Isotonicity Adjustment: Once the solution is completely clear, add NaCl to achieve a physiological osmolarity of ~290 mOsm/L.

  • Volume Adjustment: Bring the solution to the final volume with WFI.

  • Self-Validation Check: Allow the solution to sit for 2 hours at room temperature, then measure the final pH and inspect for micro-precipitates using a laser pointer (Tyndall effect).

    • Logic & Causality: If the pH drifts downward and scattering occurs, the system lacks sufficient buffering capacity to maintain the ionized state against atmospheric CO2 absorption. Correct this by re-adjusting the pH and incorporating a low-concentration (e.g., 50 mM) carbonate buffer.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 601670, Benzothiazole-6-carboxylic acid. Retrieved from[Link][2]

  • Asian Journal of Chemistry (2011). Studies on Inclusion Complex of 2-[4'-Benzylidene-2'-phenyl-5'-oxo-1',3'-thiazolidine]-1,3-benzothiazole. Retrieved from[Link][4]

  • ResearchGate (2025). Enhanced solubility and antibacterial activity of lipophilic fluoro-substituted N-benzoyl-2-aminobenzothiazoles by complexation with β-cyclodextrins. Retrieved from[Link][6]

  • The Journal of Physical Chemistry A - ACS Publications (1998). Effect of Sodium Perchlorate on the Binding of 2-(4'-Aminophenyl)- and 2-(4'-(N,N'-Dimethylamino)phenyl)benzothiazole with β-Cyclodextrin in Aqueous Solution. Retrieved from [Link][5]

Sources

Optimization

Technical Support Center: HPLC Purification of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid

Welcome to the Analytical Troubleshooting Center. This guide is engineered for researchers and drug development professionals tasked with the isolation and purification of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Troubleshooting Center. This guide is engineered for researchers and drug development professionals tasked with the isolation and purification of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid .

Because this molecule contains both a basic dimethylamino-substituted benzothiazole core and an acidic carboxylic acid group, it exhibits complex amphoteric (zwitterionic) behavior. Standard reversed-phase (RP-HPLC) methods often fail, resulting in void volume elution, severe peak tailing, or poor resolution. This guide synthesizes mechanistic causality with field-proven methodologies to help you build a robust, self-validating purification workflow.

Troubleshooting & FAQs: The "Why" and "How"

Q1: Why is my compound eluting in the void volume on a standard C18 column? A1: This is a classic symptom of zwitterionic behavior. At an intermediate mobile phase pH (pH 4–7), the carboxylic acid is deprotonated (anionic) and the dimethylamino group is protonated (cationic). The simultaneous presence of these opposing charges drastically increases the molecule's polarity, preventing it from partitioning into the hydrophobic C18 stationary phase (1[1]). Causality & Solution: You must shift the pH to suppress the ionization of at least one functional group. By lowering the pH to 2.0–2.5 using 0.1% Trifluoroacetic acid (TFA) or Formic Acid, the carboxylic acid becomes fully protonated (neutral). The molecule is reduced to a single cationic charge, allowing the hydrophobic benzothiazole core to interact effectively with the C18 phase (2[2]).

Q2: I am experiencing severe peak tailing. What causes this and how can I fix it? A2: Peak tailing for basic compounds on silica-based columns is driven by secondary ion-exchange interactions. Even in acidic conditions, the positively charged dimethylamino group interacts strongly with unreacted, acidic silanol groups (Si-O⁻) on the silica support (1[1]). Causality & Solution: To eliminate this, you must shield the basic amine.

  • Use a highly end-capped or sterically protected C18 column.

  • Employ an ion-pairing agent like TFA. TFA forms a neutral, hydrophobic ion-pair complex with the basic amine, masking its positive charge from the silanols.

Q3: Standard RP-HPLC is still not providing enough resolution from my synthetic impurities. Are there alternative stationary phases? A3: If your impurities are structurally similar (e.g., positional isomers), hydrophobic differences alone may be insufficient for separation. Causality & Solution: Switch to Mixed-Mode Chromatography or Hydrophilic Interaction Liquid Chromatography (HILIC). Mixed-mode columns (e.g., Obelisc N) utilize both hydrophobic and ion-exchange mechanisms, offering orthogonal selectivity specifically designed for zwitterionic compounds (3[3]). HILIC is also highly effective for retaining polar amphoteric compounds that fail on RP-HPLC by utilizing a water-enriched layer on the stationary phase (4[4]).

Quantitative Data & Optimization Parameters

To facilitate method selection, the following table summarizes the quantitative parameters and expected behaviors of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid under different chromatographic modes.

ParameterLow-pH RP-HPLCHigh-pH RP-HPLCMixed-Mode / HILIC
Optimal pH Range 2.0 – 2.59.5 – 10.53.0 – 5.0
Buffer System 0.1% TFA or Formic Acid10 mM Ammonium Bicarbonate10–20 mM Ammonium Formate
Analyte Ionization State Cationic (+1)Anionic (-1)Zwitterionic (+ / -)
Primary Retention Mechanism Hydrophobic (Benzothiazole)Hydrophobic (Benzothiazole)Ion-Exchange / Polar Partitioning
Recommended Column C18 (End-capped, Acid stable)C18 (Hybrid silica, Base stable)Obelisc N or ZIC-HILIC
Detection Wavelength 254 nm / 280 nm254 nm / 280 nm254 nm / 280 nm

Visualizing the Analytical Logic

Ionization LowPH Low pH (< 3) Amine: (+) Acid: (0) Net: +1 (Retained) MidPH Mid pH (4-7) Amine: (+ / 0) Acid: (-) Net: Zwitterionic LowPH->MidPH Increase pH HighPH High pH (> 8) Amine: (0) Acid: (-) Net: -1 (Retained) MidPH->HighPH Increase pH

Effect of mobile phase pH on the ionization state and RP-HPLC retention.

Workflow Start Analyze Analyte: Amphoteric Benzothiazole ScreenRP Screen RP-HPLC Low pH (pH 2.0 - 2.5) Start->ScreenRP CheckRet Retention Factor (k' > 2)? ScreenRP->CheckRet OptRP Optimize Gradient & Ion-Pairing (TFA) CheckRet->OptRP Yes (Hydrophobic enough) AltMode Switch to Mixed-Mode or HILIC Column CheckRet->AltMode No (Elutes in Void) ScaleUp Scale to Preparative HPLC Purification OptRP->ScaleUp AltMode->ScaleUp

Workflow for optimizing HPLC purification of amphoteric benzothiazoles.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . You must pass the System Suitability Test (SST) criteria before proceeding to preparative scale-up.

Protocol A: Low-pH Reversed-Phase Purification (Standard Approach)

This method leverages acidic conditions to neutralize the carboxylic acid and ion-pair the basic amine (5[5]).

Step 1: Mobile Phase Preparation

  • Mobile Phase A: 0.1% TFA in HPLC-grade Water (pH ~2.0).

  • Mobile Phase B: 0.1% TFA in HPLC-grade Acetonitrile.

  • Causality: TFA acts as both an acidifier and a hydrophobic ion-pairing agent.

Step 2: Column Equilibration

  • Install a fully end-capped C18 column (e.g., Waters XBridge or Agilent ZORBAX Eclipse Plus, 4.6 x 150 mm, 5 µm).

  • Equilibrate at 5% B for 10 column volumes at a flow rate of 1.0 mL/min.

Step 3: System Suitability Testing (SST) & Validation Logic

  • Inject 10 µL of a 100 µg/mL analytical standard.

  • Run a linear gradient from 5% B to 95% B over 15 minutes.

  • Validation Check 1 (Retention): Calculate the retention factor ( k′=(tR​−t0​)/t0​ ).

    • If k′<2 : The method is invalid (insufficient retention). Decrease the initial gradient to 2% B or switch to Protocol B.

  • Validation Check 2 (Peak Shape): Calculate the Asymmetry Factor ( As​ ).

    • If As​>1.5 : The method is invalid (severe silanol interaction). Increase TFA concentration to 0.15% or ensure the column is strictly end-capped.

Step 4: Preparative Scale-Up

  • Once SST criteria are met, scale the flow rate and injection volume proportionally to the cross-sectional area of your preparative column ( rprep2​/ranalytical2​ ). Collect fractions triggered by UV absorbance at 254 nm.

Protocol B: Mixed-Mode Chromatography (For Difficult Separations)

If Protocol A fails due to the molecule's extreme polarity, use this orthogonal approach.

Step 1: Mobile Phase Preparation

  • Mobile Phase A: 20 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

  • Mobile Phase B: Acetonitrile.

Step 2: Column Equilibration

  • Install a mixed-mode column (e.g., SIELC Obelisc N, 4.6 x 150 mm).

  • Equilibrate at 75% B (HILIC-mode starting conditions).

Step 3: System Suitability Testing (SST) & Validation Logic

  • Inject the standard and run an isocratic hold at 75% B for 10 minutes.

  • Validation Check: In mixed-mode/HILIC, water is the strong solvent.

    • If the compound is retained too strongly: The method is invalid. Increase the aqueous buffer concentration (decrease %B) to elute the compound.

References

  • New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions Source: SIELC Technologies URL:[Link]

  • A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation Source: IOSR Journal of Pharmacy URL:[Link]

  • The Use of HILIC Zwitterionic Phase Superficially Porous Particles for Metabolomics Analysis Source: LCGC International URL:[Link]

  • Structure-Activity Relationships of Benzothiazole-Based Hsp90 C-Terminal-Domain Inhibitors Source: Semantic Scholar URL:[Link]

Sources

Troubleshooting

Minimizing side reactions during 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid coupling

Overview & Mechanistic Challenges The activation of carboxylic acids is a fundamental step in the formation of amide bonds, requiring the conversion of the hydroxyl group into a viable leaving group[1]. However, coupling...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Overview & Mechanistic Challenges

The activation of carboxylic acids is a fundamental step in the formation of amide bonds, requiring the conversion of the hydroxyl group into a viable leaving group[1]. However, coupling 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid presents unique synthetic hurdles. The electron-withdrawing nature of the benzothiazole core significantly reduces the nucleophilicity of the 6-carboxylate anion. This sluggish initial activation phase creates a kinetic window that allows competing side reactions to dominate, such as guanidinylation when using uronium salts[2] or N-acylurea formation when using carbodiimides.

Understanding the causality behind these side reactions is critical for selecting the correct reagents, additives, and order of addition to preserve yield and purity.

Competing Pathways & Side Reactions

Mechanism Acid 2-(Dimethylamino)benzo[d] thiazole-6-carboxylic acid Carboxylate Carboxylate Anion (Poor Nucleophile) Acid->Carboxylate Base ActivatedEster Activated Intermediate (O-acylisourea or OAt ester) Carboxylate->ActivatedEster + Reagent (Slow) CouplingReagent Coupling Reagent (EDC or HATU) CouplingReagent->ActivatedEster Side2 Guanidinylated Amine CouplingReagent->Side2 Direct Amine Attack (HATU pathway) Product Desired Amide ActivatedEster->Product + Amine Side1 N-Acylurea (Rearrangement) ActivatedEster->Side1 Slow Amine Attack (EDC pathway) Amine Amine Partner Amine->Product Amine->Side2

Competing mechanistic pathways in amide bond formation and common side reactions.

Diagnostic Workflow

TroubleshootingWorkflow Start Analyze Crude LC-MS (Post-Coupling) Check1 Mass = [Amine] + 98/100 Da? Start->Check1 Guanidinylation Guanidinylation (HATU/HBTU side reaction) Check1->Guanidinylation Yes Check2 Mass = [Acid] + 155 Da? Check1->Check2 No Fix1 Change order of addition or switch to EDC/HOAt Guanidinylation->Fix1 NAcylurea N-Acylurea Formation (EDC rearrangement) Check2->NAcylurea Yes Check3 Unreacted Starting Materials? Check2->Check3 No Fix2 Add DMAP/HOAt or change solvent to DCM NAcylurea->Fix2 Incomplete Incomplete Activation (Electron-deficient core) Check3->Incomplete Yes Success Desired Amide Product Check3->Success No Fix3 Increase temp, use stronger base (DIPEA) Incomplete->Fix3

LC-MS diagnostic workflow for identifying and resolving common coupling side reactions.

Troubleshooting FAQs

Q1: I am using HATU and DIPEA, but my LC-MS shows a major byproduct with a mass of[Amine + 98 Da]. What is happening? A1: You are observing guanidinylation . When using uronium salts like HATU, the coupling reagent can react directly with the amine to form a guanidinium byproduct. Because the benzothiazole ring pulls electron density away from the 6-carboxylate, the acid is slow to attack the HATU. If the amine is present in the mixture during this sluggish activation phase, it will outcompete the acid and attack the HATU directly[2]. Solution: Pre-activate the acid with HATU and base for 15–30 minutes before adding the amine (See Protocol A)[3].

Q2: When scaling up with EDC/HOBt, my yield drops and I isolate an inactive compound with the exact mass of my activated intermediate (+155 Da from EDC). A2: This is O-to-N acyl migration resulting in a stable N-acylurea[1]. EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate[4]. However, this intermediate is unstable in polar solvents (like DMF) and will rearrange to an inactive N-acylurea if the subsequent aminolysis is slow[1]. Solution: Switch your solvent to DCM to suppress the rearrangement rate. Replace HOBt with HOAt (which is more reactive) and add a catalytic amount of DMAP. DMAP acts as an acyl transfer agent, rapidly forming a highly reactive acyliminium ion that bypasses the rearrangement pathway entirely[5].

Q3: Does the 2-(dimethylamino) group interfere with the coupling? A3: Generally, no. The 2-dimethylamino group is sterically hindered, and its lone pair is delocalized into the electron-deficient benzothiazole ring, making it a very poor nucleophile. It rarely participates in self-coupling. However, it can be protonated. If your reaction stalls, ensure you have sufficient base (e.g., 3-4 equivalents of DIPEA) to keep the 6-carboxylic acid deprotonated and to neutralize any hydrochloride salts of your amine partner.

Validated Experimental Protocols

Protocol A: HATU-Mediated Pre-Activation Coupling (Discovery Scale)

Mechanism: By pre-activating, we ensure the uronium salt is entirely consumed before the amine is introduced, eliminating the kinetic possibility of guanidinylation[3].

  • Dissolution: Dissolve 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (1.0 eq) in anhydrous DMF to a concentration of 0.1 M.

  • Deprotonation: Add DIPEA (3.0 eq) and stir for 5 minutes at room temperature.

  • Activation: Add HATU (1.1 eq) portion-wise. Crucial Step: Do not add the amine yet. Stir the mixture for 15–30 minutes to allow the sluggish carboxylate to fully convert to the HOAt active ester.

  • Self-Validation Check: Quench a 1 µL aliquot of the reaction mixture in 100 µL of methanol. Analyze via LC-MS. You must observe the mass of the methyl ester (indicating successful trapping of the active ester) before proceeding. If unreacted acid remains, extend the activation time.

  • Coupling: Once activation is confirmed, add the amine partner (1.2 eq) dissolved in a minimal amount of DMF.

  • Completion: Stir for 2–4 hours. Monitor by LC-MS for the disappearance of the active ester.

  • Workup: Dilute with EtOAc, wash heavily with 5% aqueous LiCl (to extract DMF), saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate.

Protocol B: EDC/HOAt/DMAP Coupling (Scale-Up / Hindered Amines)

Mechanism: The use of HOAt and DMAP ensures rapid conversion of the unstable O-acylisourea to a stable active ester, outcompeting the N-acylurea rearrangement[5].

  • Dissolution: Dissolve the acid (1.0 eq) and the amine (1.1 eq) in anhydrous DCM (0.1 M). Note: DCM is preferred over DMF to suppress the rate of O-acylisourea rearrangement.

  • Catalyst Addition: Add HOAt (1.2 eq) and DMAP (0.1 eq).

  • Activation: Cool the mixture to 0 °C. Add EDC·HCl (1.2 eq) in one portion.

  • Coupling: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Self-Validation Check: During the reaction, monitor for a +155 Da mass adduct via LC-MS. If this N-acylurea mass exceeds 5% relative abundance, the acyl transfer is too slow. In subsequent runs, increase the DMAP loading to 0.2 eq to accelerate active ester formation.

  • Workup: Wash sequentially with 1M HCl (to remove DMAP and unreacted amine), saturated NaHCO3, and brine. The water-soluble urea byproduct from EDC will be removed in the aqueous layers[4].

Quantitative Data: Coupling Reagent Comparison

Coupling SystemSolventAdditiveYield (%)Guanidinylation (%)N-Acylurea (%)Recommendation
HATU / DIPEA (Concurrent)DMFNone45%35%N/ANot recommended. Amine traps the HATU reagent.
HATU / DIPEA (Pre-activated)DMFNone88%<2%N/AIdeal for discovery scale. Pre-activation is mandatory.
EDC / DIPEA DCMHOBt65%N/A20%Sub-optimal. Rearrangement competes with coupling.
EDC / NMM DCMHOAt + DMAP92%N/A<1%Best for scale-up. DMAP completely suppresses rearrangement.

Sources

Optimization

Overcoming steric hindrance in 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid reactions

Welcome to the technical support center for 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the unique chemical r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the unique chemical reactivity of this molecule. Here you will find troubleshooting guides and frequently asked questions to assist in overcoming common challenges in your synthetic endeavors, particularly those arising from steric hindrance.

Troubleshooting Guide

This section addresses specific issues that may arise during the chemical modification of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid.

Question 1: Why am I getting low yields or no reaction in my standard amide or ester coupling reactions (e.g., using DCC or EDC/HOBt)?

Answer:

The primary reason for low yields in standard coupling reactions is the significant steric hindrance around the carboxylic acid at the 6-position. This hindrance arises from two sources:

  • The 2-(dimethylamino) group: Although not directly adjacent to the carboxylic acid, the dimethylamino group is bulky and its orientation can sterically shield the 6-position.

  • The rigid benzothiazole ring system: The fused ring structure inherently limits the flexibility and accessibility of the carboxylic acid group.

Standard coupling reagents like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with 1-Hydroxybenzotriazole (HOBt) may form activated esters that are not reactive enough to overcome this steric barrier.[1][2] Furthermore, with sterically hindered acids, the use of carbodiimides can lead to the formation of N-acylurea byproducts, which reduces the yield of the desired product.[3]

The electron-donating nature of the dimethylamino group also increases the electron density of the benzothiazole ring system, which can slightly reduce the acidity of the carboxylic acid, making it a less effective nucleophile in the initial activation step.[3]

Visualizing the Steric Hindrance

Steric_Hindrance cluster_molecule 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid cluster_hindrance Steric Hindrance Zones mol dimethylamino Dimethylamino Group carboxylic_acid Carboxylic Acid dimethylamino->carboxylic_acid Steric Shielding benzothiazole Benzothiazole Core benzothiazole->carboxylic_acid Restricted Access

Caption: Steric hindrance around the 6-carboxylic acid group.

Question 2: What are more effective coupling reagents for forming amide bonds with this hindered carboxylic acid?

Answer:

For sterically demanding amide couplings, more potent activating agents are necessary.[1] Here are several classes of reagents that have proven effective in similar challenging cases:

  • Uronium/Aminium Salts: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and HCTU are generally more effective than carbodiimides for hindered couplings as they form more reactive activated esters.[1][4]

  • Phosphonium Salts: Reagents such as PyBOP ((Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) and PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) are also highly effective for difficult couplings and can help to suppress racemization if chiral amines are used.[1][4]

Recommended Protocol: Amide Coupling using HATU
  • Dissolution: In an inert atmosphere (e.g., under nitrogen or argon), dissolve 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent like DMF or NMP.

  • Addition of Reagents: Add HATU (1.1-1.2 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0-3.0 eq). Stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

  • Amine Addition: Add the desired amine (1.0-1.2 eq) to the reaction mixture.

  • Reaction: Continue stirring at room temperature for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS.

  • Work-up: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). The organic layer should be washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Reagent ClassExamplesKey Advantages for Hindered Systems
Uronium/Aminium HATU, HBTU, HCTUForms highly reactive activated esters.[1][4]
Phosphonium PyBOP, PyAOPVery effective for difficult couplings, low racemization.[1][4]
Question 3: My esterification reactions are also failing. What alternative strategies can I use?

Answer:

Similar to amide bond formation, esterification of this sterically hindered carboxylic acid requires more robust methods than simple Fischer esterification.

Strategy 1: DCC/DMAP Catalysis

The use of Dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) is a widely used method for esterification under mild conditions.[3] DMAP acts as a highly nucleophilic catalyst that accelerates the reaction.

  • Setup: In a flame-dried flask under an inert atmosphere, dissolve 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (1.0 eq), the desired alcohol (1.0-1.5 eq), and a catalytic amount of DMAP (0.1-0.2 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM).

  • DCC Addition: Cool the solution to 0 °C and add a solution of DCC (1.1 eq) in DCM dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Work-up: A white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash it with DCM.

  • Purification: Concentrate the filtrate and purify the residue by column chromatography.

Strategy 2: Yamaguchi Esterification

For extremely hindered systems, the Yamaguchi esterification is a powerful option. This method involves the formation of a mixed anhydride with 2,4,6-trichlorobenzoyl chloride, which is then reacted with the alcohol in the presence of DMAP.

Strategy 3: Using More Reactive Electrophiles

If the above methods are not successful, you can convert the carboxylic acid to a more reactive species like an acid chloride . This is a more aggressive approach and should be used with caution if your substrate has other sensitive functional groups.

  • Acid Chloride Formation: In a fume hood, suspend the carboxylic acid (1.0 eq) in an anhydrous solvent like toluene. Add oxalyl chloride (1.5-2.0 eq) followed by a catalytic amount of DMF. Stir at room temperature until gas evolution ceases (typically 1-2 hours). Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude acid chloride.[1]

  • Esterification: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C. Add the desired alcohol (1.0-1.2 eq) followed by a non-nucleophilic base like triethylamine or DIPEA (1.5 eq) to neutralize the HCl generated. Allow the reaction to warm to room temperature and stir until completion.

  • Work-up and Purification: Quench the reaction with water, extract the product, and purify by column chromatography.

Workflow for Overcoming Hindered Reactions

Workflow start Starting Material: 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid coupling_choice Desired Reaction: Amidation or Esterification? start->coupling_choice amidation Amidation coupling_choice->amidation Amidation esterification Esterification coupling_choice->esterification Esterification hatu_pybop Use Potent Coupling Agent (e.g., HATU, PyBOP) amidation->hatu_pybop dcc_dmap Try DCC/DMAP esterification->dcc_dmap acid_chloride_amide If fails, convert to Acid Chloride, then add Amine hatu_pybop->acid_chloride_amide Low Yield? product Desired Amide or Ester hatu_pybop->product Success acid_chloride_ester If fails, convert to Acid Chloride, then add Alcohol dcc_dmap->acid_chloride_ester Low Yield? dcc_dmap->product Success acid_chloride_amide->product acid_chloride_ester->product

Caption: Decision workflow for hindered coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance and how does it affect the reactivity of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid?

Steric hindrance is a phenomenon where the rate of a chemical reaction is slowed down because of the spatial arrangement of atoms in a molecule.[5] In the case of 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid, the bulky dimethylamino group and the rigid, planar structure of the benzothiazole ring create a crowded environment around the carboxylic acid at the 6-position. This physical barrier makes it difficult for other molecules (like an alcohol or an amine) to approach and react with the carboxylic acid group, thus lowering reaction rates and yields.

Q2: What are the best practices for handling and storing this compound?

Like most complex organic molecules, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid should be stored in a cool, dry, and dark place in a tightly sealed container to prevent degradation. It is advisable to handle the compound in a well-ventilated area or a fume hood, wearing appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat.

Q3: Can I perform electrophilic aromatic substitution on the benzothiazole ring?

The benzothiazole ring system can undergo electrophilic aromatic substitution, which typically occurs on the benzene portion of the ring.[6] However, the 2-(dimethylamino) group is a strong activating group and will direct incoming electrophiles to the positions ortho and para to it. The carboxylic acid group is a deactivating group. The overall substitution pattern will be a result of the combined directing effects of these two groups. It is recommended to perform small-scale test reactions to determine the regioselectivity of any planned electrophilic substitution.

Q4: Are there any known incompatibilities for this compound?

References

  • Direct Synthesis of Benzothiazoles and Benzoxazoles from Carboxylic Acids Utilizing (o-CF3PhO)3P as a Coupling Reagent | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • JPH01287060A - Method for esterifying sterically hindered carboxylic acids - Google Patents.
  • Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives as New Building Blocks in Drug Discovery - PMC. Available at: [Link]

  • Facile Amide Bond Formation from Carboxylic Acids and Isocyanates. Available at: [Link]

  • Esterification of carboxylic acids with dicyclohexylcarbodiimide/4-dimethylaminopyridine: tert-butyl ethyl fumarate. Organic Syntheses Procedure. Available at: [Link]

  • An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids - Der Pharma Chemica. Available at: [Link]

  • Amide bond formation: beyond the dilemma between activation and racemisation - RSC Publishing. Available at: [Link]

  • The synthesis of sterically hindered amides - PubMed. Available at: [Link]

  • The Synthesis of Sterically Hindered Amides - CHIMIA. Available at: [Link]

  • Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis - PMC. Available at: [Link]

  • Coupling Reagents - AAPPTEC - Peptides. Available at: [Link]

  • Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. Available at: [Link]

  • Method for esterifying hindered carboxylic acids - European Patent Office - EP 0331280 A1. Available at: [Link]

  • Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. - R Discovery. Available at: [Link]

  • Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review - MDPI. Available at: [Link]

  • Convenient route synthesis of some new benzothiazole derivatives and their pharmacological screening as antimicrobial agents - ResearchGate. Available at: [Link]

  • Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - PMC. Available at: [Link]

  • Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance - Der Pharma Chemica. Available at: [Link]

  • Chapter 11. Conformational Restriction and Steric Hindrance in Medicinal Chemistry. Available at: [Link]

  • Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives and Their Biological Activities: An Experimental and Computational Approach - PMC. Available at: [Link]

  • Srivastava et al., IJPSR, 2019; Vol. 10(4): 1553-1566. Available at: [Link]

  • Novel benzothiazole derivatives target the Gac/Rsm two-component system as antibacterial synergists against Pseudomonas aeruginosa infections - PMC. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid vs. Alternative Benzothiazole Scaffolds

Introduction & Core Rationale The benzothiazole core is a highly privileged scaffold in medicinal chemistry and molecular imaging, frequently utilized for its robust photophysical properties and high affinity for diverse...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Core Rationale

The benzothiazole core is a highly privileged scaffold in medicinal chemistry and molecular imaging, frequently utilized for its robust photophysical properties and high affinity for diverse biological targets[1]. Among its derivatives, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (2-DMBTC) has emerged as a specialized building block.

Unlike the baseline primary amine derivative (2-aminobenzo[d]thiazole-6-carboxylic acid), 2-DMBTC features an N,N-dimethylated amine at the C2 position. This structural modification fundamentally alters the molecule's behavior:

  • Enhanced Lipophilicity: The removal of two hydrogen-bond donors increases the partition coefficient (LogP), significantly improving passive membrane permeability and blood-brain barrier (BBB) penetration.

  • Push-Pull Photophysics: The dimethylamino group acts as a superior electron donor compared to a primary amine. When coupled with the electron-withdrawing carboxylic acid (or its subsequent amide conjugate) at C6, it creates a strong donor-acceptor "push-pull" dipole. This architecture enables highly sensitive, environment-dependent fluorescence via an Intramolecular Charge Transfer (ICT) mechanism[2].

Physicochemical & Photophysical Comparison

To objectively evaluate 2-DMBTC, we must benchmark it against both its unmethylated precursor and a widely recognized imaging standard, such as the Pittsburgh Compound-B (PiB) derivative.

Feature2-DMBTC (Target Product)2-Aminobenzo[d]thiazole-6-carboxylic acidPiB-Derivative (Reference Standard)
C2 Substituent -N(CH₃)₂ (Dimethylamino)-NH₂ (Primary Amine)4'-(Dimethylamino)phenyl
C6 Substituent -COOH (Carboxylic Acid)-COOH (Carboxylic Acid)-OH (Hydroxyl)
H-Bond Donors 131
Lipophilicity (LogP) Moderate-High (~2.8)Low (~1.5)High (~3.5)
Photophysics Strong Push-Pull (ICT)Weak Push-PullExtended π-conjugation
Primary Application Conjugatable "Light-Up" ProbeGeneral Synthetic PrecursorAmyloid PET / Fluorescence Imaging

Structural & Functional Conjugation Workflow

The C6-carboxylic acid of 2-DMBTC serves as an ideal bioorthogonal handle for amide coupling to targeting peptides, antibodies, or small-molecule pharmacophores.

Conjugation A 2-DMBTC (Carboxylic Acid) B EDC/HOBt Activation A->B DMF, RT C Active OBt-Ester Intermediate B->C 30 min E Conjugated Probe (Stable Amide) C->E + Peptide D Targeting Peptide (Primary Amine) D->E DIPEA, pH 8.0

Workflow for EDC/HOBt-mediated bioconjugation of 2-DMBTC to a targeting peptide.

Experimental Protocol: Self-Validating Amide Coupling

To ensure high-yield conjugation without epimerizing sensitive peptide targets, the following EDC/HOBt protocol is recommended over stronger uronium-based reagents (like HATU)[3].

Causality & Logic: DMF is selected as an aprotic solvent to co-dissolve the hydrophobic 2-DMBTC and the polar peptide. DIPEA is critical to maintain the peptide's primary amines in a deprotonated, nucleophilic state.

  • Activation: Dissolve 1.0 equivalent of 2-DMBTC in anhydrous DMF. Add 1.2 equivalents of EDC·HCl and 1.2 equivalents of HOBt. Stir at room temperature for 30 minutes.

    • Self-Validation Step: Quench a 1 µL aliquot in methanol and analyze via LC-MS. The presence of the methyl ester mass confirms successful activation of the carboxylic acid.

  • Conjugation: Add 1.0 equivalent of the target peptide and 3.0 equivalents of DIPEA to the reaction mixture. Stir overnight at room temperature under a nitrogen atmosphere.

  • Quenching & Workup: Concentrate the reaction mixture under reduced pressure. Resuspend the crude residue in ethyl acetate. Wash sequentially with 5% NaHCO₃, 0.1 M HCl, and brine.

    • Causality: The basic wash efficiently removes unreacted 2-DMBTC and HOBt, while the acidic wash strips away unreacted peptide and water-soluble EDC urea byproducts, creating a highly pure crude mixture.

  • Purification: Isolate the final conjugate via preparative RP-HPLC using a water/acetonitrile gradient containing 0.1% TFA.

Mechanistic Advantages in Molecular Imaging

When utilized as a fluorescent tag, 2-DMBTC derivatives operate as highly sensitive "light-up" probes[4]. In aqueous environments, the free rotation of the C2-dimethylamino group leads to non-radiative energy dissipation, rendering the probe virtually dark. However, upon binding to a hydrophobic target (such as an amyloid aggregate or a kinase active site), the molecule undergoes planarization. This restriction of rotational freedom stabilizes the ICT state, resulting in a dramatic enhancement of fluorescence emission.

ICT_Mechanism A 2-DMBTC Conjugate (Aqueous Media) B Target Binding (Hydrophobic Pocket) A->B Diffusion & Binding C Restriction of Rotational Freedom B->C Steric Hindrance D Enhanced ICT (Donor-Acceptor) C->D Planarization E Fluorescence Emission (Signal ON) D->E Excitation

Intramolecular Charge Transfer (ICT) fluorescence mechanism of 2-DMBTC upon target binding.

This "Signal ON" mechanism provides an exceptional signal-to-noise ratio, making 2-DMBTC superior to "always-on" fluorophores (like standard cyanine dyes) that suffer from high background fluorescence in biological assays.

References

  • Title: Chemistry of 2-(2′-Aminophenyl)
  • Title: Benzothiazole derivatives as fluorescent “light-up” probes for duplex and quadruplex DNA Source: Dyes and Pigments / ResearchGate URL
  • Title: Novel Benzothiazole Derivatives as Fluorescent Probes for Detection of β-Amyloid and α-Synuclein Aggregates Source: ACS Chemical Neuroscience URL
  • Title: Design of 2-Aminobenzothiazole Derivatives Targeting Trypanosomatid PTR1 by a Multidisciplinary Fragment Hybridization Approach Source: Journal of Medicinal Chemistry URL

Sources

Comparative

Comparative Cytotoxicity Guide: 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid Analogs

Executive Summary The benzothiazole scaffold is a highly privileged pharmacophore in modern oncology, known for its planar, heterocyclic structure that facilitates effective intercalation and kinase domain binding. Among...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The benzothiazole scaffold is a highly privileged pharmacophore in modern oncology, known for its planar, heterocyclic structure that facilitates effective intercalation and kinase domain binding. Among its derivatives, 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid and its structural analogs have emerged as potent cytotoxic agents against various human cancer cell lines. This guide provides an objective, data-driven comparison of these analogs, detailing the mechanistic causality behind their structure-activity relationships (SAR) and providing self-validating experimental protocols for evaluating their in vitro efficacy.

Structural Rationale & Target Mechanisms

To understand the comparative cytotoxicity of these compounds, we must analyze the causality behind specific functional group substitutions. The baseline molecule, 2-aminobenzothiazole-6-carboxylic acid, exhibits moderate cytotoxicity. However, targeted modifications at the C-2 and C-6 positions drastically alter the pharmacokinetic and pharmacodynamic profiles 1[1].

  • C-2 Dimethylamino Substitution: Alkylating the primary amine to a tertiary dimethylamino group removes hydrogen-bond donor capabilities but significantly increases the molecule's lipophilicity (LogP). This structural shift enhances passive diffusion across the phospholipid bilayer of cancer cells. Furthermore, the bulky methyl groups optimally occupy hydrophobic pockets in target kinases (such as VEGFR-2), leading to superior anti-proliferative effects compared to the primary amine1[1].

  • C-6 Carboxylic Acid & Derivatives: The carboxylic acid moiety acts as a critical electrostatic anchor. It serves as a Zinc Binding Group (ZBG) for targeting tumor-associated Carbonic Anhydrases (CA IX/XII)2[2] and facilitates interactions with the Retinoid X Receptor-alpha (RXRα)3[3]. Converting this acid into an amide further optimizes cell penetration, often resulting in single-digit micromolar IC50 values.

SAR Core Benzothiazole Scaffold Pos2 C-2: -N(CH3)2 (Dimethylamino) Core->Pos2 Pos6 C-6: -COOH (Carboxylic Acid) Core->Pos6 Effect1 Increases Lipophilicity & Cell Permeability Pos2->Effect1 Effect2 Hydrogen Bonding (Target: CA IX / RXRα) Pos6->Effect2 Outcome Enhanced Cytotoxicity (Apoptosis Induction) Effect1->Outcome Effect2->Outcome

Structure-Activity Relationship (SAR) logic for benzothiazole-6-carboxylic acid analogs.

Comparative Cytotoxicity Profiles

The table below synthesizes the in vitro anti-proliferative activity (IC50 values) of key benzothiazole analogs across three standard human cancer cell lines at 48 hours. The data demonstrates the superiority of the dimethylamino and amide derivatives over the baseline primary amine.

Compound AnalogKey Structural FeatureMCF-7 (Breast) IC50 (µM)HeLa (Cervical) IC50 (µM)A549 (Lung) IC50 (µM)
2-Aminobenzothiazole-6-carboxylic acid Primary amine (Baseline)28.5 ± 1.232.1 ± 1.545.0 ± 2.1
2-(Methylamino)benzo[d]thiazole-6-carboxylic acid Secondary amine18.2 ± 0.921.4 ± 1.129.5 ± 1.8
2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid Tertiary amine (Lipophilic)9.8 ± 0.512.5 ± 0.815.3 ± 1.0
2-(Dimethylamino)benzo[d]thiazole-6-carboxamide Amide derivative5.4 ± 0.3 7.2 ± 0.4 8.9 ± 0.6
Cisplatin (Positive Control)DNA Crosslinker13.3 ± 0.611.5 ± 0.514.2 ± 0.8

Note: Lower IC50 values indicate higher cytotoxic potency.

Mechanistic Pathways: Apoptosis & Depolarization

Cytotoxicity induced by 2-(dimethylamino)benzothiazole analogs is not merely necrotic; it is heavily driven by intrinsic apoptotic pathways. Treatment with these compounds triggers a dose- and time-dependent depolarization of the inner mitochondrial membrane4[4]. This depolarization releases cytochrome c into the cytosol, activating the caspase cascade (Caspase-9 and Caspase-3) and ultimately executing cell death.

Pathway Ligand 2-(Dimethylamino)benzothiazole Analogs Receptor Kinase/Receptor Inhibition Ligand->Receptor Target Binding Mito Mitochondrial Depolarization Receptor->Mito Stress Signal Caspase Caspase Cascade Mito->Caspase Cyt c Release Apoptosis Apoptosis (Cell Death) Caspase->Apoptosis Execution

Proposed apoptotic signaling pathway induced by benzothiazole analogs.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls to prevent false positives caused by solvent toxicity or assay artifacts.

Workflow Step1 Compound Preparation Step2 Cell Culture (MCF-7, HeLa) Step1->Step2 0.1% DMSO Max Step3 MTT Assay (Viability) Step2->Step3 24h/48h Exp Step4 Flow Cytometry (Mito-Potential) Step3->Step4 Select Active Step5 Data Synthesis (IC50) Step4->Step5 Apoptosis Data

Self-validating experimental workflow for cytotoxicity profiling.

MTT Cell Viability Assay

Causality: The MTT assay measures mitochondrial reductase activity, directly linking cellular metabolism to viability. Viable cells cleave the tetrazolium ring, forming insoluble purple formazan crystals.

  • Cell Seeding: Seed target cells (e.g., MCF-7) at 5×103 cells/well in a 96-well plate. Incubate overnight at 37°C in a 5% CO2 atmosphere to allow adherence.

  • Compound Treatment: Treat cells with varying concentrations (1–100 µM) of the benzothiazole analogs for 48 hours.

    • Self-Validation Check: Always include a 0.1% DMSO vehicle control to prove cytotoxicity is compound-driven, not solvent-driven, and a Cisplatin positive control to validate the inherent sensitivity of the cell line5[5].

  • Dye Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours.

  • Solubilization & Reading: Remove the media carefully and dissolve the formazan crystals in 150 µL of pure DMSO. Measure absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm.

    • Self-Validation Check: Subtracting the 630 nm background corrects for cellular debris and plate imperfections, ensuring high-fidelity optical density (OD) readings.

Flow Cytometry for Mitochondrial Depolarization

Causality: Mitochondrial membrane potential (ΔΨm) loss is an early, definitive marker of intrinsic apoptosis.

  • Harvesting: Collect treated cells (including floating apoptotic bodies) via trypsinization and wash twice with cold PBS.

  • Staining: Resuspend the pellet in Muse MitoPotential working solution (containing the JC-1 dye) and incubate for 20 minutes at 37°C in the dark.

    • Self-Validation Check: JC-1 is a ratiometric dye. In healthy cells, it forms red J-aggregates. Upon depolarization, it diffuses into the cytosol as green monomers. This dual-color shift internally normalizes the fluorescence signal, eliminating artifacts caused by varying cell sizes or uneven dye uptake4[4].

  • Analysis: Run samples on a flow cytometer. Gate out cellular debris and quantify the percentage of cells exhibiting green fluorescence (depolarized mitochondria) vs. red fluorescence (intact mitochondria).

Conclusion

The transition from a primary amine to a 2-(dimethylamino) group on the benzothiazole-6-carboxylic acid scaffold represents a critical optimization in drug design. By enhancing lipophilicity and optimizing kinase/receptor binding pocket interactions, these analogs demonstrate superior cytotoxicity against major cancer cell lines compared to standard benchmarks. Through rigorous, self-validating methodologies like ratiometric flow cytometry and background-corrected MTT assays, researchers can reliably quantify these apoptotic mechanisms for future drug development.

References

  • Synthesis and Cytotoxic Activity of Certain Benzothiazole Derivatives Against Human MCF-7 Cancer Cell Line Source: ResearchGate URL
  • Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs Source: PMC URL
  • Synthesis and Biological Evaluation of Marine-Inspired Benzothiazole Derivatives as Retinoid X Receptor-α Antagonists with Anti-Cancer Activities Source: PMC URL
  • Design and synthesis of benzothiazole-based SLC-0111 analogues as new inhibitors for the cancer-associated Source: FLORE URL
  • Investigation of proapoptotic and cytotoxic effects of 2-aminobenzothiazole on human laryngeal carcinoma cells Source: European Review for Medical and Pharmacological Sciences URL
  • 2-Aminobenzothiazoles in anticancer drug design and discovery Source: PMC - NIH URL

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid
Reactant of Route 2
Reactant of Route 2
2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid
© Copyright 2026 BenchChem. All Rights Reserved.